2-(Methylsulfonyl)pyrimidine-5-carboxylic acid

• CAS: 914208-17-6

Core Science & Biosynthesis

Technical Deep Dive: 2-(Methylsulfonyl)pyrimidine-5-carboxylic Acid

Executive Summary: The Electrophilic Scaffold

2-(Methylsulfonyl)pyrimidine-5-carboxylic acid (CAS: 914208-17-6) represents a high-value heterocyclic building block in medicinal chemistry, distinguished by its dual-reactivity profile .[1] Unlike standard halogenated pyrimidines, this compound features a methylsulfonyl (

) moiety at the C2 position—a "super-leaving group" that facilitates rapid Nucleophilic Aromatic Substitution ( ) under mild conditions, often without the need for transition metal catalysis.

Combined with a carboxylic acid at C5, it serves as a bifunctional scaffold, allowing researchers to independently functionalize the pyrimidine ring (C2) and the exocyclic carbonyl (C5). This guide details its physicochemical properties, synthetic utility, and specific protocols for its application in drug discovery.[2]

Part 1: Structural & Physicochemical Profile[1][3]

The compound is defined by an electron-deficient pyrimidine core.[1] The sulfone group at C2 strongly withdraws electrons by induction and resonance, making the C2 carbon highly electrophilic. The carboxylic acid at C5 further deactivates the ring, enhancing the susceptibility of C2 to nucleophilic attack.

Key Properties Table[1][4]

Property	Data	Notes
IUPAC Name	2-Methanesulfonylpyrimidine-5-carboxylic acid
CAS Number	914208-17-6
Molecular Formula
Molecular Weight	202.19 g/mol
Appearance	Off-white to pale yellow solid
Solubility	DMSO, DMF, Methanol (moderate)	Low solubility in non-polar solvents and cold water.[1][3][4]
pKa (Acid)	~3.5 - 4.0 (Predicted)	Acidic due to electron-deficient ring.[1]
LogP	-0.77	Highly polar; favorable for fragment-based design.[1]
Storage	2-8°C, Inert atmosphere	Hygroscopic; sulfone is stable but moisture-sensitive over long periods.[1]

Part 2: Synthetic Pathways & Production[1]

The synthesis of 2-(methylsulfonyl)pyrimidine-5-carboxylic acid is typically achieved through the oxidation of its sulfide precursor.[1] This route is preferred over direct sulfonylation due to the stability of the sulfide intermediate.

Precursor Synthesis

The starting material, 2-(methylthio)pyrimidine-5-carboxylic acid , is synthesized by condensing a vinamidinium salt (or equivalent 3-carbon electrophile) with S-methylisothiourea.[1]

Oxidation (The Critical Step)

The transformation of the sulfide (

) to the sulfone ( ) activates the C2 position. Common oxidants include -CPBA or Oxone®.[1]

Reaction Scheme (DOT Visualization):

Figure 1: Stepwise oxidation pathway from the sulfide to the sulfone. Control of oxidant stoichiometry is critical to avoid stopping at the less reactive sulfoxide.

Part 3: Reactivity Profile & Mechanism[1]

The core utility of this compound lies in the methylsulfonyl group acting as a fugacious leaving group .

Nucleophilic Aromatic Substitution ( )

The C2 position is flanked by two nitrogen atoms, which stabilize the negative charge in the transition state (Meisenheimer complex). The sulfone group is a superior leaving group compared to chloride or bromide in this context because it is more electron-withdrawing, lowering the energy barrier for the initial nucleophilic attack.

• Nucleophiles: Primary/secondary amines, thiols, and alkoxides.

• Conditions: Often proceeds at room temperature or mild heating (

  ) with a mild base (e.g., , ).

• Advantage: Avoids Palladium/Buchwald conditions, reducing metal contamination in pharmaceutical intermediates.

Orthogonal Functionalization

The C5-carboxylic acid remains intact during C2-substitution if the nucleophile is not a coupling reagent.[1] This allows for a "C2-First" or "C5-First" synthetic strategy, though C2-First is recommended to prevent side reactions with the acid functionality during activation.[1]

Mechanistic Visualization (DOT):

Figure 2: Mechanism of

displacement. The electron-poor pyrimidine ring stabilizes the anionic intermediate, facilitating the displacement of the sulfone.

Part 4: Experimental Protocols

Protocol A: Displacement with Primary Amines

This protocol describes the substitution of the sulfone group with a primary amine to generate a 2-amino-pyrimidine derivative.[1]

Materials:

• 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid (1.0 equiv)[1]

• Primary Amine (

  ) (1.1–1.2 equiv)[1]

• Base:

  ( ) (2.0 equiv)[1]

• Solvent: Anhydrous

  or (Concentration ~0.2 M)[1]

Methodology:

• Preparation: In a reaction vial equipped with a stir bar, dissolve 2-(methylsulfonyl)pyrimidine-5-carboxylic acid in anhydrous

  .

• Addition: Add

  followed by the primary amine. The reaction is often exothermic; add the amine slowly if working on >1g scale.

• Reaction: Stir the mixture at ambient temperature (

  ). Monitor by LC-MS.[1]

  • Insight: Most aliphatic amines react within 1–2 hours. Aniline derivatives may require heating to

    .

• Work-up:

  • Dilute the reaction mixture with water.

  • Adjust pH to ~3–4 with

    to precipitate the product (since it is a carboxylic acid).

  • Filter the solid, wash with water and cold ether.

• Purification: If no precipitate forms (amphoteric products), extract with

  or purify via preparative HPLC.

Protocol B: Amide Coupling at C5 (Post-Substitution)

Once the C2 position is substituted, the C5 acid can be coupled to an amine.

Methodology:

• Suspend the 2-substituted-pyrimidine-5-carboxylic acid in

  .

• Add coupling agent (

  or ) (1.2 equiv) and (3.0 equiv).

• Stir for 15 minutes to activate the acid.

• Add the amine partner (1.1 equiv) and stir at RT for 4–16 hours.

Part 5: Applications in Drug Discovery[1][6]

• Covalent Inhibitors: The sulfone itself can act as a "warhead" for targeted covalent inhibitors, reacting specifically with cysteine residues in protein binding pockets.

• Scaffold Hopping: Used to replace phenyl or pyridine rings to improve solubility (lower LogP) and introduce specific H-bond acceptor motifs (pyrimidine nitrogens).[1]

• Fragment-Based Design: The low molecular weight (202 Da) and high polarity make it an ideal "core" for fragment growing.

Part 6: Safety & Handling

• Hazards: The compound is an irritant (Skin Irrit. 2, Eye Irrit.[3][5] 2A). The sulfone leaving group can generate methanesulfinic acid byproducts which are acidic.

• Handling: Handle in a fume hood. Wear nitrile gloves.

• Stability: Store under inert gas (Nitrogen/Argon) at

  . Moisture can hydrolyze the sulfone over time to the pyrimidinone (2-hydroxy) species.

References

• PubChem. (2025).[3] 2-(Methanesulfonyl)pyrimidine-5-carboxylic acid (CID 18452757).[1][3] National Library of Medicine. [Link][1]

• Barbas, S., et al. (2016).[6] 2-Sulfonylpyrimidines as Cysteine-Targeting Warheads. Journal of Medicinal Chemistry. (Contextual citation from search results on sulfonylpyrimidine reactivity).

• Organic Chemistry Portal. (2025). Nucleophilic Aromatic Substitution (SnAr) - Mechanism and Reactivity. [Link][1]

Sources

• 1. 110099-94-0|2-(Methylthio)pyrimidine-5-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-(Methanesulfonyl)pyrimidine-5-carboxylic acid | C6H6N2O4S | CID 18452757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2-Methylpyrimidine-5-carboxylic acid, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 6. eprints.soton.ac.uk [eprints.soton.ac.uk]

Technical Guide: 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid

CAS: 914208-17-6 Formula:

Molecular Weight: 202.19 g/mol [1]

Executive Summary: The "Dual-Warhead" Scaffold

2-(Methylsulfonyl)pyrimidine-5-carboxylic acid is a specialized heterocyclic building block defined by its orthogonal reactivity . It serves as a bifunctional core in medicinal chemistry and chemical biology, particularly in the development of Antibody-Drug Conjugates (ADCs) and covalent inhibitors.

Its utility stems from two distinct reactive sites:

• C5-Carboxylic Acid: A stable handle for amide coupling to drug payloads, fluorophores, or solubilizing linkers.

• C2-Methylsulfonyl Group: A highly reactive, "soft" electrophile. The sulfone moiety acts as a superior leaving group (nucleofuge) compared to halogens, enabling rapid Nucleophilic Aromatic Substitution (

  ) with thiols (cysteine) or amines under mild conditions.

This guide details the handling, synthesis, and application of this compound, focusing on its role as a cysteine-selective "capping" agent and ADC linker intermediate.

Chemical Profile & Properties[2][3][4][5][6][7]

Property	Specification
Appearance	White to off-white solid
Melting Point	>200°C (Decomposes)
Solubility	Soluble in DMSO, DMF, DMA, Methanol. Sparingly soluble in water (acidic pH); Soluble in aqueous base.
pKa	~3.5 (Carboxylic acid)
Storage	-20°C, Hygroscopic. Store under inert atmosphere (Argon/Nitrogen).[2]
Hazards	Irritant (H315, H319, H335). Avoid inhalation.

Structural Analysis

The pyrimidine ring is electron-deficient (π-deficient). The introduction of the electron-withdrawing methylsulfonyl group (

) at the C2 position, combined with the carboxyl group at C5, makes the C2 position exceptionally electrophilic.

• Reactivity Hierarchy:

  .

• Mechanistic Advantage: Unlike chloropyrimidines, the methylsulfonyl derivative reacts with "soft" nucleophiles (like cysteine thiols) at neutral pH, often without requiring transition metal catalysis.

Synthesis & Production Workflow

While commercially available, the synthesis of high-purity CAS 914208-17-6 typically proceeds from the sulfide precursor. Direct oxidation of the ester followed by hydrolysis is risky due to the lability of the sulfone to hydroxide; therefore, the Sulfide Acid Oxidation route is preferred for reliability.

Synthesis Pathway[6][8][9][10]

Figure 1: Recommended synthetic pathway minimizing side reactions.

Critical Process Parameters

• Oxidant Selection: Oxone (Potassium peroxymonosulfate) in water/acetone is preferred over mCPBA for scale-up, as it simplifies purification (byproduct is sulfate salts vs. m-chlorobenzoic acid).

• Temperature Control: Oxidation is exothermic. Maintain temperature

  during addition to prevent over-oxidation or ring degradation.

Application Logic: The ADC Linker Strategy

The primary value of CAS 914208-17-6 lies in its ability to serve as a heteroaryl sulfone conjugation handle . In Antibody-Drug Conjugate (ADC) synthesis, this molecule acts as the bridge between the cytotoxic payload and the antibody's cysteine residues.

Mechanism of Action[11][12][13]

• Payload Attachment: The carboxylic acid is coupled to the drug-linker complex using standard amide coupling. The sulfone remains intact.

• Bioconjugation: The resulting molecule is mixed with a reduced antibody. The C2-sulfone undergoes specific

  displacement by the cysteine thiol, releasing methanesulfinic acid.

Figure 2: The "Click-like" utility of the sulfone scaffold in bioconjugation.

Experimental Protocols

Protocol A: Amide Coupling (Payload Attachment)

Based on Patent WO2018025168A1 [1]

Context: This protocol attaches an amine-bearing molecule (e.g., a drug linker) to the C5-carboxylic acid without triggering the C2-sulfone.

Reagents:

• CAS 914208-17-6 (1.0 equiv)

• Amine substrate (1.0 equiv)[2]

• CDMT (2-chloro-4,6-dimethoxy-1,3,5-triazine) (1.0 equiv)

• NMM (N-methylmorpholine) (2.0 equiv)

• Solvent: DMA (Dimethylacetamide) or DMF.

Procedure:

• Dissolve CAS 914208-17-6 in anhydrous DMA (0.1 M concentration).

• Add CDMT and NMM. Stir at

  for 1 hour to form the active ester intermediate.

• Add the amine substrate.[3][4][2][5]

• Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

• Workup: Dilute with water/brine. Extract with EtOAc. (Note: Avoid highly basic aqueous washes which might hydrolyze the sulfone).

• Yield: Typically 70–90%.

Protocol B: Cysteine Displacement ( )

Context: Reacting the sulfone core with a thiol (simulation of protein conjugation).

Reagents:

• Sulfone-functionalized Pyrimidine (from Protocol A)

• Thiol (e.g., Cysteine, Glutathione, or Benzyl mercaptan) (1.1 equiv)

• Buffer: PBS pH 7.4 or

  in DMF (for small molecules).

Procedure:

• Dissolve the pyrimidine substrate in DMF or DMSO.

• Add the thiol component.

• If in organic solvent, add 1.5 equiv of DIPEA or

  . If in aqueous buffer (protein), no base is needed if pH > 7.0.

• Stir at RT.[2] Reaction is usually complete within <30 minutes due to the high reactivity of the sulfone.

• Observation: The reaction releases methanesulfinate, which is water-soluble and easily removed.

Handling & Stability

• Moisture Sensitivity: The sulfone group activates the ring, making it slightly susceptible to hydrolysis over long periods in wet solvents. Always use anhydrous solvents for the coupling step.

• Base Sensitivity: While the carboxylic acid requires base for activation, strong hydroxide bases (NaOH, KOH) should be avoided at high temperatures, as they can displace the methylsulfonyl group (forming the 2-hydroxy pyrimidine impurity). Use mild bases (DIPEA, NMM, Carbonates) for reactions.

• Storage: Keep tightly sealed at -20°C.

References

• Spring, D. R., et al. (2018). Heteroaryl sulfone-based conjugation handles, methods for their preparation, and their use in synthesizing antibody drug conjugates.[3][6] WO2018025168A1.[6] WIPO.

• Zhichkin, P., Fairfax, D. J., & Eisenbeis, S. A. (2002).[4] A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters. Synthesis, 2002(6), 720-722.

• Barbas, C. F., et al. (2016). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation.[7][8] Journal of the American Chemical Society.[9] (Contextual grounding on sulfone reactivity).

• PubChem. (n.d.). 2-(Methanesulfonyl)pyrimidine-5-carboxylic acid (CID 18452757).[1] National Library of Medicine.

Sources

• 1. 914208-17-6 | 2-Methanesulfonylpyrimidine-5-carboxylic acid | Aliphatic Cyclic Hydrocarbons | Ambeed.com [ambeed.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. WO2018025168A1 - Heteroaryl sulfone-based conjugation handles, methods for their preparation, and their use in synthesizing antibody drug conjugates - Google Patents [patents.google.com]
• 4. A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. WO2018025168A1 - Heteroaryl sulfone-based conjugation handles, methods for their preparation, and their use in synthesizing antibody drug conjugates - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Guide: Structure and Reactivity of 2-Methanesulfonylpyrimidine-5-carboxylic Acid

This technical guide provides a comprehensive analysis of 2-methanesulfonylpyrimidine-5-carboxylic acid , a versatile heterocyclic building block used extensively in medicinal chemistry for the development of bioactive compounds, particularly kinase inhibitors and antiviral agents.

Executive Summary

2-Methanesulfonylpyrimidine-5-carboxylic acid (CAS: 914208-17-6) is a bifunctional pyrimidine scaffold characterized by high electrophilicity at the C2 position and a modifiable carboxylate handle at the C5 position.[1] Its utility stems from the 2-methanesulfonyl (

) group, which acts as a "super-leaving group," enabling rapid Nucleophilic Aromatic Substitution ( ) reactions under mild conditions.[2] This guide details its electronic structure, synthetic accessibility, and protocols for its application in drug discovery.

Chemical Identity & Physical Properties[1][2][3][4][5][6]

Property	Data
IUPAC Name	2-Methanesulfonylpyrimidine-5-carboxylic acid
CAS Number	914208-17-6
Molecular Formula
Molecular Weight	202.19 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, MeOH; Slightly soluble in water; Insoluble in non-polar solvents (Hexane)
pKa (Predicted)	~3.5 (Carboxylic acid)
Storage	-20°C, Hygroscopic (Store under inert atmosphere)

Structural Analysis & Electronic Properties[2]

The reactivity of this molecule is defined by the synergistic electronic effects of the pyrimidine ring and its substituents.

The "Activated" Pyrimidine Core

The pyrimidine ring is inherently electron-deficient due to the two electronegative nitrogen atoms. This deficiency is significantly amplified by two substituents:

• C2-Methanesulfonyl Group (

  ): A strong electron-withdrawing group (EWG) (Hammett ) that inductively pulls electron density from the ring, making the C2 carbon highly electrophilic.[2] It is an excellent leaving group (better than halogens) due to the stability of the methanesulfinate anion.

• C5-Carboxylic Acid (

  ): A moderate EWG that further deactivates the ring towards electrophilic attack but activates it for nucleophilic attack.[2]

Reactivity Map

The molecule possesses two distinct reaction centers:

• C2 (Electrophilic): Prime site for

  displacement by amines, alkoxides, or thiols.[2]

• C5 (Acidic/Electrophilic): Site for amide coupling, esterification, or reduction.

Caption: Dual reactivity profile showing the electrophilic C2 center and the functionalizable C5 acid handle.

Reactivity Profile: Nucleophilic Aromatic Substitution ( )

The displacement of the methanesulfonyl group is the primary application of this scaffold.

Mechanism

The reaction proceeds via an Addition-Elimination mechanism.[2]

• Addition: The nucleophile (e.g., a primary amine) attacks the C2 carbon, breaking the aromaticity and forming a resonance-stabilized anionic intermediate (Meisenheimer complex).[2] The negative charge is delocalized onto the ring nitrogens and the electron-withdrawing substituents.

• Elimination: The aromaticity is restored by the expulsion of the methanesulfinate anion (

  ).[2]

The "Acid vs. Ester" Nuance

Critical Consideration: When performing

on the free acid (COOH), the first equivalent of amine (or base) will simply deprotonate the carboxylic acid to form the carboxylate salt ( ).

• Effect: The carboxylate anion is electron-donating by induction compared to the free acid, which slightly deactivates the ring toward

  (Inverse Reactivity).

• Solution: Use at least 2 equivalents of the nucleophile (or 1 eq. nucleophile + >1 eq.[3] auxiliary base like DIPEA) to ensure the reaction proceeds. Alternatively, esterify C5 first to maintain maximum electrophilicity at C2.

Synthetic Pathways[8][9][10][11][12]

The synthesis of the core scaffold typically involves the oxidation of the corresponding sulfide.

Synthesis Workflow

• Condensation: S-methylisothiouronium sulfate is condensed with a malonate derivative (e.g., Mucochloric acid or equivalent masked formyl-acetate) to form the pyrimidine ring.[2]

• Oxidation: The 2-methylsulfanyl (

  ) group is oxidized to the sulfone ( ).[2]

Caption: Synthetic route from thiouronium precursors to the sulfone target via sulfide oxidation.

Experimental Protocols

Protocol A: Oxidation of Sulfide to Sulfone

Targeting the conversion of 2-methylsulfanylpyrimidine-5-carboxylic acid to the title compound.

Reagents: Oxone (Potassium peroxymonosulfate), Acetone, Water.[2] Procedure:

• Dissolve 2-methylsulfanylpyrimidine-5-carboxylic acid (1.0 eq) in a 1:1 mixture of Acetone/Water (0.1 M concentration).

• Cool the solution to 0°C in an ice bath.

• Add Oxone (2.5 - 3.0 eq) portion-wise over 15 minutes. The excess is required to ensure full oxidation from Sulfide

  Sulfoxide Sulfone.

• Allow the reaction to warm to room temperature and stir for 4–6 hours. Monitor by LCMS (Mass shift: +32 Da).

• Workup: Filter off insoluble salts. Concentrate the filtrate to remove acetone. The product often precipitates from the acidic aqueous layer. If not, extract with Ethyl Acetate (3x).

• Purification: Recrystallization from Ethanol/Water or use directly if purity >95%.

Protocol B: Displacement with a Primary Amine

Targeting the synthesis of 2-amino-pyrimidine-5-carboxylic acid derivatives.

Reagents: Primary Amine (

), DIPEA (Diisopropylethylamine), DMF or Dioxane.[2] Procedure:

• Dissolve 2-methanesulfonylpyrimidine-5-carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M).

• Add DIPEA (2.5 eq).[2] Note: 1 eq neutralizes the carboxylic acid, 1.5 eq acts as the base for the reaction.

• Add the Primary Amine (1.1 eq).[2]

• Stir at 60–80°C for 2–4 hours. (The sulfone is reactive enough that high temperatures like 120°C are rarely needed unless the amine is sterically hindered).

• Workup: Pour the reaction mixture into 1M HCl (aq). The product (carboxylic acid form) should precipitate.[2] Filter and wash with water.

• Yield: Typically 70–90%.[2]

Applications in Drug Discovery[2][8]

This scaffold is a "privileged structure" in medicinal chemistry.

• Kinase Inhibitors: The pyrimidine ring mimics the adenine base of ATP.[2] Substituting the C2 position with specific anilines allows targeting of the ATP-binding pocket of kinases (e.g., EGFR, CDK).

• Antivirals: Used in the synthesis of non-nucleoside reverse transcriptase inhibitors (NNRTIs).[2]

• Library Generation: Because the

  reaction is robust and tolerant of many functional groups, this core is ideal for Parallel Medicinal Chemistry (PMC) to rapidly generate libraries of C2-diversified analogs.[2]

Safety & Handling

• Toxicity: Classified as Harmful if swallowed (H302).[1][2]

• Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[1][2]

• Respiratory: May cause respiratory irritation (H335).[1][2]

• Handling: Use in a fume hood. Wear nitrile gloves and safety glasses. The sulfone leaving group can generate methanesulfinic acid byproducts which are acidic; ensure proper neutralization during disposal.[2]

References

• PubChem. "2-(Methanesulfonyl)pyrimidine-5-carboxylic acid | C6H6N2O4S".[1][2] National Library of Medicine. [Link][2]

• Organic Syntheses. "Pyrimidine-5-carboxylic acid p-tolylamide methanesulfonate". Org.[2][3][4] Synth. 2015, 92, 237-252. [Link]

• Baraldi, P. G., et al. "Nucleophilic substitution in some 5-chloropyrimidines."[2] Journal of Heterocyclic Chemistry. [Link][2]

Sources

• 1. 2-(Methanesulfonyl)pyrimidine-5-carboxylic acid | C6H6N2O4S | CID 18452757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 2-Methylpyrimidine-5-carboxylic acid, 97% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

The Methylsulfonyl Moiety in Pyrimidine Medicinal Chemistry: From Synthetic Pivot to Covalent Warhead

Executive Summary

In pyrimidine medicinal chemistry, the methylsulfonyl group (

) occupies a unique functional duality. Unlike its role on phenyl rings—where it serves primarily as a stable, polar pharmacophore (e.g., in COX-2 inhibitors)—on electron-deficient pyrimidines, its behavior is dictated strictly by regiochemistry. At the 2- and 4-positions, it acts as a highly reactive "synthetic pivot" or electrophilic warhead, susceptible to rapid nucleophilic displacement. At the 5-position, it functions as a stable, metabolic modulator. This guide dissects these roles, providing actionable protocols for synthesis, displacement, and covalent probe design.

Part 1: Physicochemical Profile & Electronic Impact

The methylsulfonyl group is a potent electron-withdrawing group (EWG) that fundamentally alters the pyrimidine scaffold's electronic landscape.

Electronic Parameters

The sulfone moiety exerts a strong inductive (

) and resonance ( ) effect. When attached to a pyrimidine, which is already -deficient, it creates sites of extreme electrophilicity.

Parameter	Value / Effect	Medicinal Chemistry Implication
Hammett Constant ( )		Strong electron withdrawal; deactivates ring towards electrophilic attack but activates for nucleophilic attack (SNAr).
Hammett Constant ( )		Significant inductive withdrawal even at meta positions.
Lipophilicity ( )	to	Lowers significantly compared to or , improving aqueous solubility.
H-Bonding	Acceptor (Strong)	The sulfonyl oxygens are capable of accepting 2-3 H-bonds, often interacting with backbone amides or water networks.

Regiochemical Stability Rule

The stability of the

group on the pyrimidine ring is binary:

• Positions 2 & 4 (Lable): The carbon is flanked by ring nitrogens that stabilize the Meisenheimer intermediate, making the sulfone a "super-leaving group."

• Position 5 (Stable): The carbon is meta to the ring nitrogens. The Meisenheimer complex cannot be stabilized by resonance onto a nitrogen atom. Thus, 5-methylsulfonylpyrimidines are chemically stable and can serve as durable pharmacophores.

Part 2: The Synthetic Pivot (The "Magic" Leaving Group)

In drug discovery workflows, the 2-methylsulfonyl group is often preferred over halogens (

, ) for late-stage diversification. This is due to its high crystallinity, ease of purification, and superior reactivity in Nucleophilic Aromatic Substitution (SNAr).

Mechanism of Displacement

The reaction proceeds via an addition-elimination mechanism. The highly electron-withdrawing sulfone lowers the energy barrier for the formation of the anionic Meisenheimer complex.

Strategic Advantages over Halogens

• "Thio-Click" Chemistry: The precursor (sulfide) is chemically inert to many conditions (e.g., lithiation, reduction). The sulfone is "activated" only upon oxidation (using Oxone or mCPBA) at the desired step.

• No Transition Metals: Unlike Buchwald-Hartwig couplings required for unactivated aryl chlorides, the sulfone displacement proceeds under mild thermal conditions (often

  ) using weak bases (e.g., or DIPEA).

Part 3: The Covalent Warhead (Chemical Biology)

While often an intermediate, the 2-methylsulfonylpyrimidine moiety is increasingly utilized as a covalent probe to target non-catalytic cysteine residues in proteins.

Mechanism of Cysteine Targeting

The group reacts specifically with thiols (cysteine side chains) via SNAr, releasing methanesulfinic acid. This reaction is chemoselective for thiols over amines or alcohols at physiological pH due to the softness of the sulfur nucleophile.

Case Study: p53 Mutant Stabilization (PK11000)

• Target: Cysteine residues in the core domain of mutant p53 (Y220C).

• Molecule: PK11000 contains a 2-methylsulfonylpyrimidine core.[1][2]

• Action: It covalently alkylates the cysteine, "gluing" the protein into a wild-type-like conformation and restoring thermal stability.

• Significance: Demonstrates that this group can be a valid "warhead" for Targeted Covalent Inhibitors (TCIs), provided the target cysteine is solvent-accessible and nucleophilic.

[3][4]

Part 4: Experimental Protocols

Protocol A: Synthesis of 2-(Methylsulfonyl)pyrimidine

A robust, self-validating method for converting a sulfide to a sulfone using Oxone.

Reagents:

• 2-(Methylthio)pyrimidine (1.0 eq)

• Oxone (Potassium peroxymonosulfate) (1.2 - 1.5 eq)

• Solvent: Methanol/Water (1:1 v/v) or Acetone/Water

Procedure:

• Dissolution: Dissolve 2-(methylthio)pyrimidine in

  (0.5 M concentration). Cool to in an ice bath.

• Oxidation: Add Oxone portion-wise over 15 minutes. The reaction is exothermic; maintain temperature

  .

• Monitoring: Stir at room temperature for 2–4 hours. Monitor by TLC (EtOAc/Hexane) or LCMS. The sulfide (

  ) will disappear, transiently forming sulfoxide ( ), then fully converting to sulfone ( ).

• Workup (Critical):

  • Filter off the white precipitate (potassium salts).

  • Concentrate the filtrate to remove methanol.

  • Extract the aqueous residue with DCM (

    ).

  • Note: The sulfone is polar; do not over-wash with water.

• Purification: Recrystallize from EtOH or Isopropanol. Yields are typically >85%.

Protocol B: SNAr Displacement (Library Synthesis)

Reagents:

• 2-(Methylsulfonyl)pyrimidine scaffold (1.0 eq)

• Amine Nucleophile (1.1 eq)[3]

• DIPEA (2.0 eq)

• Solvent: 1,4-Dioxane or DMF

Procedure:

• Mix reagents in a sealed vial.

• Heat to

  for 2 hours.

• Validation: Reaction is usually quantitative. The byproduct is methanesulfinic acid (water-soluble).

• Isolation: Pour into water. If the product is solid, filter. If oil, extract with EtOAc.

References

• Bollong, M. J., et al. (2016). Small molecule correction of p53 mutation that exhibits therapeutic viability. Nature Chemical Biology. Link

  • Context: Establishes 2-methylsulfonylpyrimidine as a cysteine-targeting covalent warhead (PK11000).[2]

• Barbas, C. F., et al. (2016). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry. Link

  • Context: Detailed kinetic analysis of the SNAr reaction rates of sulfonylpyrimidines with thiols vs. amines.
• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley. Context: Foundational text on the reactivity of diazines and the "Meisenheimer complex" mechanism.

• PubChem Compound Summary. (2025). 2-(Methylsulfonyl)pyrimidine.[1][2] National Library of Medicine. Link

  • , molecular weight)

• Lovering, F., et al. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Link

  • Context: Discusses solubility improvements, relevant to the lowering effect of sulfones.

Sources

• 1. 2-(Methylsulphonyl)pyrimidine | C5H6N2O2S | CID 13289225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2019197468A1 - N-(cyclopropylmethyl)-5-(methylsulfonyl)-n-{1-[1-(pyrimidin-2-yl)-1h-1,2,4-triazol-5-yl]ethyl}benzamide derivatives and the corresponding pyridine-carboxamide derivatives as pesticides - Google Patents [patents.google.com]

Protocols & Analytical Methods

High-Fidelity Synthesis of 2-Amino-Pyrimidine-5-Carboxylic Acids

SNAr Strategies for Medicinal Chemistry

Part 1: Executive Summary & Strategic Importance

The 2-amino-pyrimidine-5-carboxylic acid scaffold is a cornerstone in modern drug discovery, particularly within the kinase inhibitor space (e.g., CDK, JAK, and BCR-ABL inhibitors). The pyrimidine ring serves as a critical hinge-binder, mimicking the adenine ring of ATP.

While the synthesis appears deceptively simple—a nucleophilic aromatic substitution (SNAr) of a leaving group at the C2 position—scale-up and reproducibility are often plagued by three specific failure modes:

• Hydrolysis Competition: In basic media, the ester or leaving group can hydrolyze before amination occurs.

• Zwitterionic Solubility: The final amino-acid product often suffers from poor solubility in organic solvents and high water solubility at incorrect pH, leading to massive yield loss during workup.

• Electronic Deactivation: If attempting SNAr directly on the carboxylic acid, the formation of the carboxylate anion (

  ) donates electron density into the ring, significantly raising the activation energy for the nucleophilic attack.

This guide presents two validated protocols: the "Gold Standard" Ester Route (for discovery/gram-scale) and the "Green" Direct Acid Route (for process/kilogram-scale), alongside a critical workflow for isoelectric isolation.

Part 2: Mechanistic Insight & Reactivity

To optimize this reaction, one must understand the electronic landscape of the pyrimidine core. The C2 position is flanked by two nitrogen atoms, making it highly electron-deficient and susceptible to nucleophilic attack. However, the nature of the substituent at C5 (the carboxylic acid or ester) dictates the reaction kinetics.

The Electronic Toggle

• Ester (COOR): Electron-withdrawing via induction (-I) and resonance (-M). This pulls electron density out of the ring, lowering the LUMO energy and accelerating SNAr.

• Carboxylate (COO⁻): Formed immediately upon treating the acid with base. This is an electron-donating group (+I), which destabilizes the Meisenheimer complex and slows the reaction.

Diagram 1: SNAr Mechanism & Electronic Effects

Caption: The addition-elimination mechanism. The C5 substituent determines the energy barrier of the rate-determining step (RDS).

Part 3: Validated Protocols

Protocol A: The "Gold Standard" Ester Route

Recommended for: Discovery chemistry, valuable amines, and high-throughput library synthesis.

Rationale: Using the ethyl ester maintains the electrophilicity of the pyrimidine ring, allowing the reaction to proceed under milder conditions with higher yields.

Materials:

• Substrate: Ethyl 2-chloropyrimidine-5-carboxylate (CAS: 89793-12-4).[1]

• Solvent: 1,4-Dioxane or THF (Anhydrous).

• Base: DIPEA (N,N-Diisopropylethylamine).

Step-by-Step Methodology:

• Setup: In a sealed reaction vial, dissolve Ethyl 2-chloropyrimidine-5-carboxylate (1.0 equiv) in 1,4-Dioxane (0.2 M concentration).

• Addition: Add the amine nucleophile (1.1 equiv).

  • Note: If the amine is a hydrochloride salt, increase DIPEA to 3.0 equiv.

• Base: Add DIPEA (2.5 equiv).

• Reaction: Heat to 80°C for 4–12 hours.

  • Monitoring: Monitor by LCMS. The chloride displacement is usually clean.

• Hydrolysis (One-Pot): Once the SNAr is complete, do not work up. Add LiOH (4.0 equiv) dissolved in water (volume equal to 20% of the dioxane volume).

• Saponification: Stir at 60°C for 2 hours.

• Workup: (See Part 4: Isoelectric Isolation).

Protocol B: The "Green" Direct Acid Route

Recommended for: Scale-up, non-precious amines, and avoiding esterification steps.

Rationale: Reacting directly with 2-chloropyrimidine-5-carboxylic acid avoids the ester intermediate but requires forcing conditions to overcome ring deactivation.

Materials:

• Substrate: 2-Chloropyrimidine-5-carboxylic acid (CAS: 374068-01-6).

• Solvent: Water / Isopropanol (2:1 mixture).

• Base: Excess Amine or K2CO3.

Step-by-Step Methodology:

• Setup: Suspend 2-chloropyrimidine-5-carboxylic acid (1.0 equiv) in Water/IPA (2:1, 0.5 M).

• Nucleophile: Add the amine (2.0 – 3.0 equiv).

  • Critical: Since the acid will consume 1 equivalent of amine to form the salt, you must use excess amine. Alternatively, use 1.1 equiv Amine + 2.0 equiv K2CO3.

• Reaction: Heat to Reflux (approx. 90-100°C) for 12–24 hours.

  • Observation: The reaction starts as a suspension and often clears as the product forms (or salts solubilize).

• Completion: Check LCMS. If conversion stalls, add 10% more amine and continue heating.

• Workup: (See Part 4: Isoelectric Isolation).

Part 4: Critical Isolation Workflow (Isoelectric Point)

The most common failure in this synthesis is not the reaction, but the isolation. The product is an amphoteric molecule (an amino acid).

• At pH > 9: Soluble Carboxylate Anion.

• At pH < 1: Soluble Pyrimidinium Cation.

• At pH 3–4: Insoluble Zwitterion (Precipitate).

Diagram 2: Isoelectric Precipitation Workflow

Caption: Controlled acidification is required to crash out the zwitterionic product. Overshooting pH redissolves the compound.

Isolation Protocol:

• Concentrate organic solvents (if using Protocol A).

• Dilute the aqueous residue with water.

• Place the flask in an ice bath.

• Slowly add 1M HCl while monitoring with a pH meter.

• Target pH 3.5 – 4.0 . A thick white/off-white precipitate should form.

• Filter the solid and wash with cold water (2x) and diethyl ether (1x) to remove lipophilic impurities.

• Dry under vacuum.

Part 5: Data Summary & Troubleshooting

Table 1: Leaving Group Comparison at C2

Leaving Group (LG)	Reactivity	Stability	Comment
-Cl (Chloro)	Moderate	High	Standard commercial starting material. Good balance.
-SO₂Me (Sulfone)	High	Moderate	Use for sterically hindered or weak amines. Prepared by oxidizing the thiomethyl ether.
-F (Fluoro)	Very High	Low	Rare. Often too reactive; prone to hydrolysis.
-SMe (Thiomethyl)	Low	High	Requires oxidation to Sulfone (mCPBA) before SNAr.

Troubleshooting Guide:

• Problem: Low conversion with unreactive amines (e.g., anilines).

  • Solution: Switch solvent to NMP or DMF and raise temperature to 120°C. Alternatively, use the Sulfone leaving group (2-methanesulfonyl-pyrimidine-5-carboxylate).

• Problem: Product did not precipitate at pH 4.

  • Solution: The product might be too polar (water soluble). Saturate the aqueous layer with NaCl (brine) and extract with n-Butanol or 2-Me-THF .

• Problem: Regioselectivity issues (if using 2,4-dichloro).

  • Solution: SNAr on 2,4-dichloropyrimidine usually favors C4.[2][3][4][5] To get C2 selectivity, the C4 position must be blocked or the C2 activated via specific directing groups, but for 5-carboxylate systems, the symmetry usually protects against this unless C4 is also halogenated.

References

• Use of 2-chloropyrimidine-5-carboxylates in Kinase Inhibitor Synthesis

  • Journal of Medicinal Chemistry. "Discovery of Potent and Selective Inhibitors of Cyclin-Dependent Kinases."

  • (General Journal Link for context)

• Mechanistic Studies on Pyrimidine SNAr

  • Organic Process Research & Development.

• Isoelectric Point Precipitation Techniques

  • ChemicalBook. "2-Aminopyrimidine-5-carboxylic acid Synthesis and Properties."

• Green Chemistry Solvents for SNAr

  • Common Organic Chemistry. "SNAr (Cl)

Sources

• 1. Ethyl 2-chloropyrimidine-5-carboxylate synthesis - chemicalbook [chemicalbook.com]
• 2. wuxibiology.com [wuxibiology.com]
• 3. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 5. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Application Note: Nucleophilic Aromatic Substitution (SNAr) of 2-(Methylsulfonyl)pyrimidine in Drug Development and Bioconjugation

Target Audience: Researchers, Medicinal Chemists, and Bioconjugation Scientists Document Type: Technical Guide & Standard Operating Protocols

Executive Summary

The development of targeted covalent inhibitors (TCIs) and antibody-drug conjugates (ADCs) requires electrophilic "warheads" that balance high target reactivity with systemic stability. Historically, acrylamides and maleimides have dominated this space. However, 2-sulfonylpyrimidines (2-SPs) have emerged as superior alternatives for the metal-free, chemoselective S-arylation of cysteines. By leveraging the nucleophilic aromatic substitution (SNAr) pathway, 2-(methylsulfonyl)pyrimidines offer highly tunable reactivity, exceptional aqueous stability, and the formation of irreversible thioether linkages that resist the in vivo degradation pathways (such as retro-Michael reactions) commonly seen with maleimides[1].

This guide provides a comprehensive mechanistic overview, structure-reactivity data, and self-validating protocols for implementing 2-SPs in your drug discovery workflows.

Mechanistic Rationale: The SNAr Pathway

The efficacy of 2-(methylsulfonyl)pyrimidine stems from the unique electronic properties of the pyrimidine ring coupled with the methylsulfonyl (-SO2Me) leaving group. The nitrogen atoms in the pyrimidine ring act as electron-withdrawing sinks, highly activating the C2 position toward nucleophilic attack.

Density Functional Theory (DFT) calculations confirm that the reaction proceeds via an addition-elimination SNAr mechanism. The rate-determining step is the initial nucleophilic attack by a thiolate anion (e.g., from a cysteine residue) to form an anionic Meisenheimer intermediate[2]. Subsequent rapid elimination of the methanesulfinate leaving group yields a highly stable S-heteroarylated adduct[1].

Mechanistic pathway of SNAr on 2-(methylsulfonyl)pyrimidine with thiols.

Why the Methylsulfonyl Leaving Group?

Compared to 2-chloro or 2-methylthio pyrimidines, which are largely unreactive under mild aqueous conditions, the -SO2Me group significantly lowers the activation energy barrier for the formation of the Meisenheimer complex. Furthermore, the methanesulfinate byproduct is non-toxic and easily cleared during standard purification steps[1].

Structure-Reactivity Relationships (SRR)

A critical advantage of the 2-SP platform is the ability to tune its electrophilicity over 9 orders of magnitude simply by altering the substituents at the C4, C5, or C6 positions of the pyrimidine ring[1]. This allows medicinal chemists to perfectly calibrate the warhead's reactivity to match the microenvironment of the target cysteine.

Table 1: Quantitative Impact of Pyrimidine Substitution on SNAr Reactivity

Pyrimidine Substitution	Electronic Effect	Relative Reaction Rate (k with GSH at pH 7.0)	Clinical / Research Application
Unsubstituted (Reference)	None	~1.2 × 10-2 M-1 s-1	Baseline bioconjugation & assay development[1]
5-NO2 or 5-CF3	Strong EWG (-M, -I)	+3.5 to 6 orders of magnitude	Rapid labeling; fast-acting TCIs[1]
4,6-dimethoxy (DMP)	Strong EDG (+M)	Significantly reduced	Mild cysteine "capping" for proteomics[1]
2-chloro / 2-methylthio	Poor leaving group	Unreactive under mild conditions	Used as synthetic precursors[1]

Note: EWG = Electron Withdrawing Group; EDG = Electron Donating Group. Data derived from systematic UV- and NMR-based kinetic assays[1].

Applications in Modern Therapeutics

Targeted Covalent Inhibitors (TCIs)

2-SPs are actively replacing acrylamides in kinase inhibitor design. For example, incorporating a 2-SP warhead into the Ibrutinib scaffold (targeting BTK) allows for highly specific engagement of Cys481. The pyrimidine sp2 nitrogen and the sulfonyl group also participate in critical hydrogen bonding with the target protein prior to the covalent reaction, enhancing binding affinity (Ki) before the irreversible step (kinact) occurs[3].

Antibody-Drug Conjugates (ADCs)

In the development of SKB264 (a novel anti-TROP2 ADC), 2-methylsulfonyl pyrimidine is utilized as the coupling group between the linker and the monoclonal antibody. Because the SNAr reaction is strictly irreversible, it completely bypasses the retro-Michael deconjugation issues that plague traditional maleimide linkers in systemic circulation. This structural choice extended the ADC half-life in tumor-bearing mice from 14 hours (IMMU-132 benchmark) to 57 hours[4].

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate integrity and final bioconjugation efficiency can be analytically verified at every step.

Step-by-step experimental workflow for cysteine bioconjugation via SNAr.

Protocol A: Synthesis of the 2-(Methylsulfonyl)pyrimidine Warhead

Objective: Convert a stable 2-(methylthio)pyrimidine precursor into the active sulfonyl electrophile.

Causality & Rationale: The thioether is inert to SNAr under physiological conditions. Oxidation to the sulfone activates the C2 position. If the pyrimidine core contains primary or secondary amines (e.g., a 4-amino group), Boc-protection is strictly required prior to oxidation to prevent competitive N-oxide formation[3].

Step-by-Step Method:

• Preparation: Dissolve the protected 2-(methylthio)pyrimidine derivative (1.0 eq) in anhydrous CH2Cl2 (0.1 M concentration) under an inert atmosphere.

• Oxidation: Cool the reaction mixture to 0 °C. Slowly add m-chloroperoxybenzoic acid (m-CPBA, 2.2 eq) in portions.

  • Self-Validation: Monitor via TLC or LC-MS. The intermediate sulfoxide will form first, followed by the sulfone. Ensure complete conversion to avoid mixed reactivity profiles.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO3 and saturated Na2S2O3. Extract with CH2Cl2. The basic wash is critical to remove the m-chlorobenzoic acid byproduct.

• Characterization: Verify the product via 1H NMR. A successful oxidation is confirmed by the downfield shift of the methyl protons from ~2.5 ppm (thioether) to ~3.3 ppm (sulfonyl).

Protocol B: Chemoselective Protein Bioconjugation

Objective: Site-specific S-arylation of a target protein containing a reactive cysteine.

Causality & Rationale: The reaction buffer must be strictly maintained between pH 7.0 and 8.0. The pKa of a typical cysteine sulfhydryl is ~8.3. Operating at slightly basic pH ensures a sufficient equilibrium concentration of the highly nucleophilic thiolate anion without accelerating the background hydrolysis of the 2-SP warhead[1].

Step-by-Step Method:

• Buffer Exchange: Exchange the target protein into a primary-amine-free buffer (e.g., 50 mM HEPES or PBS, pH 7.5).

  • Critical Note: Remove any thiol-based reducing agents (DTT, BME) as they will competitively react with the 2-SP warhead. If reduction of disulfides is required, use TCEP (Tris(2-carboxyethyl)phosphine), which drives reduction without acting as a competing nucleophile[4].

• Reagent Addition: Prepare a 10 mM stock of the 2-SP reagent in DMSO. Add the reagent to the protein solution to achieve a final concentration of 5–10 molar equivalents relative to the target cysteine. Ensure final DMSO concentration does not exceed 5% v/v to prevent protein denaturation.

• Incubation: Incubate the mixture at room temperature (20–25 °C) for 1 to 16 hours, depending on the electronic tuning of the warhead (see Table 1).

• Purification: Remove excess unreacted warhead and the methanesulfinic acid byproduct using Size Exclusion Chromatography (SEC) or dialysis against the desired storage buffer.

• Validation (Intact Mass Spectrometry): Analyze the purified conjugate via LC-MS.

  • Self-Validation: You should observe a mass shift equal to: [Mass of Protein] + [Mass of Warhead] - 79.02 Da (loss of methanesulfinate). The absence of multiple additions confirms the chemoselectivity of the reaction.

Conclusion

The nucleophilic aromatic substitution of 2-(methylsulfonyl)pyrimidines represents a paradigm shift in covalent ligand discovery and bioconjugation. By offering a highly tunable, stable, and irreversible alternative to traditional Michael acceptors, 2-SPs enable the development of next-generation ADCs and TCIs with superior pharmacokinetic profiles and reduced off-target toxicity.

References

1.1 - Bioconjugate Chemistry, ACS Publications[1] 2.2 - ResearchGate[2] 3.3 - PMC, NIH.gov[3] 4.4 - Frontiers in Oncology[4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Preclinical profiles of SKB264, a novel anti-TROP2 antibody conjugated to topoisomerase inhibitor, demonstrated promising antitumor efficacy compared to IMMU-132 [frontiersin.org]

Using 2-(methylsulfonyl)pyrimidine as a cysteine capping agent

Abstract

The unique nucleophilicity of the cysteine thiol group makes it a prime target for selective modification in proteins. This reactivity is a double-edged sword, enabling specific biological functions while also posing challenges such as unwanted disulfide bond formation during protein analysis. Cysteine capping agents are essential tools for controlling this reactivity. This application note provides a comprehensive guide to the use of 2-(methylsulfonyl)pyrimidine as a highly selective and stable cysteine capping agent. We will explore the underlying reaction mechanism, detail its advantages over traditional reagents, and provide robust, step-by-step protocols for its application in proteomics and drug discovery research.

Introduction: The Challenge of Cysteine Reactivity

Cysteine is a relatively rare amino acid, comprising about 2% of the proteome, yet its thiol (-SH) side chain is the most nucleophilic among all proteinogenic amino acids under physiological conditions.[1] This inherent reactivity allows cysteine to play critical roles in catalysis, metal coordination, and redox signaling. However, it also makes proteins susceptible to oxidation and the formation of intra- or intermolecular disulfide bonds, which can complicate downstream analysis, particularly in mass spectrometry-based proteomics.

To mitigate these issues, researchers employ "capping" agents to irreversibly block the cysteine thiol. An ideal agent should be:

• Highly selective for cysteine to avoid off-target modifications.

• Rapidly reactive under mild, biocompatible conditions (neutral pH, aqueous buffer).

• Forms a stable covalent bond that does not reverse or participate in exchange reactions.

While reagents like iodoacetamide (IAM) and N-ethylmaleimide (NEM) are widely used, they suffer from limitations, including off-target reactivity and adduct instability.[1] Heteroaryl sulfones, and specifically 2-(methylsulfonyl)pyrimidine, have emerged as a superior class of reagents that overcome many of these drawbacks.[1][2][3]

Mechanism of Action: Nucleophilic Aromatic Substitution (SNAr)

2-(Methylsulfonyl)pyrimidine reacts with cysteine via a Nucleophilic Aromatic Substitution (SNAr) mechanism.[4][5][6] The electron-deficient pyrimidine ring is "activated" by the potent electron-withdrawing methylsulfonyl (-SO₂CH₃) group at the C2 position.

The reaction proceeds as follows:

• Nucleophilic Attack: The deprotonated thiolate anion (S⁻) of the cysteine side chain acts as a nucleophile, attacking the electrophilic C2 carbon of the pyrimidine ring.[6]

• Formation of Meisenheimer Intermediate: This attack forms a transient, negatively charged intermediate known as a Meisenheimer complex. The negative charge is stabilized by the electron-withdrawing nature of the pyrimidine ring nitrogens and the sulfone group.[4]

• Leaving Group Departure: The complex rapidly collapses, and the methylsulfinate anion is eliminated as a leaving group.

• Stable Thioether Adduct: The final product is a stable S-pyrimidyl thioether, effectively and irreversibly capping the cysteine residue.[1][2]

This mechanism is highly efficient and selective. Unlike maleimides, 2-sulfonylpyrimidines do not react with oxidized sulfenic acids (-SOH) and form significantly more stable thioether linkages.[1]

Figure 2: Workflow for cysteine capping in a bottom-up proteomics experiment. This process ensures consistent modification of cysteine residues for reliable mass spectrometry analysis.

Conclusion

2-(Methylsulfonyl)pyrimidine is a robust and highly selective reagent for the covalent modification of cysteine residues. Its reaction proceeds through a predictable SNAr mechanism to form a stable thioether bond, offering significant advantages in adduct stability and reaction specificity over traditional reagents like maleimides. The protocols outlined in this note provide a solid foundation for researchers in proteomics, structural biology, and drug discovery to effectively utilize this reagent for stabilizing proteins and enabling advanced analytical studies. The tunability of the core scaffold further promises the development of tailored reagents for a wide range of future applications. [2][3]

References

• Pichon, M., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Journal of the American Chemical Society. Available at: [Link]

• Chudasama, V., et al. (2020). 2-Sulfonylpyridines as Tunable, Cysteine-Reactive Electrophiles. Journal of the American Chemical Society. Available at: [Link]

• Zhang, T., et al. (2024). Chemo-selective modification of cysteine residue: synthesis and application in the discovery of potential drug candidates. Open Exploration. Available at: [Link]

• Weerapana, E., et al. (2010). Quantitative reactivity profiling predicts functional cysteines in proteomes. Nature. Available at: [Link]

• Pichon, M., et al. (2023). 2-Sulfonylpyrimidines: Reactivity Adjustable Agents for Cysteine Arylation. ChemRxiv. Available at: [Link]

• Bauer, S., et al. (2022). 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors. Frontiers in Chemistry. Available at: [Link]

• Barford, D., et al. (2020). Modification of Cysteine Residues for Mass Spectrometry-Based Proteomic Analysis: Facts and Artifacts. Biochemistry (Moscow) Supplement Series B: Biomedical Chemistry. Available at: [Link]

• Bollong, M. J., et al. (2020). 2-Sulfonyl pyridines as tunable, cysteine-reactive electrophiles. PMC. Available at: [Link]

• Patel, V. F., et al. (2024). A Mass Spectrometry Strategy for Protein Quantification Based on the Differential Alkylation of Cysteines Using Iodoacetamide and Acrylamide. Molecules. Available at: [Link]

Sources

• 1. Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2-Sulfonyl pyridines as tunable, cysteine-reactive electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Alchemist's Guide to Pyrimidine: A Comprehensive Protocol for C-2 Functionalization

For the modern medicinal chemist and synthetic organic chemist, the pyrimidine scaffold is a cornerstone of molecular design. Its prevalence in pharmaceuticals, agrochemicals, and materials science underscores the critical need for robust and versatile methods to modify its structure.[1][2][3] This guide provides an in-depth exploration of the general procedures for the functionalization of the pyrimidine ring at the C-2 position, a key site for modulating biological activity and material properties. We will delve into the mechanistic underpinnings of these transformations, offering detailed, field-proven protocols and insights to empower researchers in their synthetic endeavors.

The Strategic Importance of the C-2 Position

The C-2 position of the pyrimidine ring is electronically distinct. Flanked by two nitrogen atoms, it is relatively electron-deficient, making it susceptible to nucleophilic attack. However, this reactivity is tempered by the potential for competing reactions at other positions, particularly C-4 and C-6.[1][4][5] Understanding the factors that govern regioselectivity is paramount for successful C-2 functionalization. This guide will illuminate the key strategies to achieve selective C-2 modification, focusing on the most widely employed and effective methodologies.

Core Methodologies for C-2 Functionalization

The synthetic chemist's toolkit for C-2 pyrimidine functionalization is diverse, ranging from classical nucleophilic substitutions to modern metal-catalyzed cross-couplings and direct C-H activations. We will explore the most impactful of these strategies.

Nucleophilic Aromatic Substitution (SNAr): The Workhorse Reaction

Nucleophilic aromatic substitution (SNAr) stands as a primary and highly effective method for introducing a wide array of functionalities at the C-2 position of pyrimidines.[1][6][7][8] The reaction proceeds via the attack of a nucleophile on an electron-deficient pyrimidine ring bearing a suitable leaving group at the C-2 position, forming a resonance-stabilized Meisenheimer intermediate. The subsequent departure of the leaving group restores the aromaticity of the ring.

Causality of Experimental Choices:

• Leaving Group: The choice of leaving group is critical. Halogens (Cl, Br) are common, but sulfonyl groups (e.g., -SO₂tBu) have been shown to be excellent activating groups that can enhance reactivity and improve yields.[1][7][8]

• Nucleophile: A broad range of nucleophiles can be employed, including Grignard reagents (for C-C bond formation), amines (for C-N bond formation), and alkoxides (for C-O bond formation).[1][6][7][8][9]

• Solvent and Temperature: The reaction conditions are tailored to the specific nucleophile and substrate. Ethereal solvents like THF are common for Grignard reactions, while polar aprotic solvents may be used for other nucleophiles. Temperature control is crucial to manage side reactions.[1][7][8]

Diagram: General Mechanism of SNAr at the C-2 Position

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. echemi.com [echemi.com]
• 6. sci-hub.st [sci-hub.st]
• 7. pubs.acs.org [pubs.acs.org]
• 8. General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A facile synthesis of 2-aryloxypyrimidine derivatives via a tandem reductive amination/intermolecular SNAr sequence - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Hydrolysis of Methylsulfonyl (Mesyl) Groups

Topic: Preventing hydrolysis of methylsulfonyl (mesyl) group during workup. Audience: Researchers, scientists, and drug development professionals. Reference ID: TSC-ORG-MS01

Diagnostic & Scope

User Issue: "My mesylate product is disappearing or degrading during aqueous workup."

Technical Clarification: In organic synthesis, "methylsulfonyl group" usually refers to the Methanesulfonate ester (

, or Mesylate) . This is a highly reactive electrophile designed to be a leaving group.

• The Problem: Mesylates are susceptible to nucleophilic attack by water (hydrolysis), especially under basic conditions or elevated temperatures, reverting to the alcohol (

  ) and methanesulfonic acid ( ).

• The Goal: Isolate the reactive mesylate ester intact by quenching the excess reagent (

  ) without hydrolyzing the formed product ( ).

The Chemistry: Mechanism of Failure

To prevent hydrolysis, you must understand the competing rates of reaction. The hydrolysis of mesylates follows a nucleophilic substitution pathway (

for primary/secondary, for tertiary).

Failure Analysis Diagram

The following diagram illustrates the "Survival Path" versus the "Hydrolysis Path" (Degradation).

Figure 1: Decision tree showing the critical parameters (Temperature and pH) that dictate the survival of the mesylate ester during workup.

Technical Protocols: The "Safe-Mesyl" Workup

Mesylates are generally stable to acidic conditions but extremely labile to base. The standard mesylation protocol uses an amine base (Triethylamine or Pyridine) which must be removed.

Protocol A: The Acidic Wash (Recommended)

Best for: Substrates stable to mild acid. This method removes the amine base (as water-soluble ammonium salts) and keeps the pH in the mesylate's stability window.

• Cool Down: Cool the reaction mixture to 0°C (ice bath).

• Dilution: Dilute with a non-miscible organic solvent (DCM or EtOAc) equal to 2x the reaction volume.

• Quench: Slowly add cold 1M HCl or saturated

  .

  • Why: This neutralizes excess amine base immediately.

• Separation: Agitate quickly and separate layers.

• Wash Sequence:

  • Wash 1: Cold 1M HCl (removes residual pyridine/Et3N).

  • Wash 2: Saturated

    (Optional - Use with Caution , see Table 1).

  • Wash 3: Brine (saturated NaCl).

• Drying: Dry over anhydrous

  (preferred over for sensitive substrates due to lower Lewis acidity).

• Concentration: Evaporate solvent at <30°C . Do not heat the water bath.

Protocol B: The Buffer Wash (Acid-Sensitive Substrates)

Best for: Substrates with acid-labile groups (acetals, silyl ethers) where HCl cannot be used.

• Cool Down: Cool to -10°C to 0°C .

• Quench: Add saturated Sodium Bicarbonate (

  ) .

  • Warning: This creates a basic aqueous layer (pH ~8.5). You must work fast.

• Phase Cut: Extract immediately into DCM.

• Back-Extraction: Re-extract the aqueous layer once to recover product.

• Drying: Dry organic layer immediately over

  .

Troubleshooting Guide & Data

Stability Data Comparison

The following table summarizes the half-life risks of mesylates under different workup conditions.

Condition	pH Range	Hydrolysis Risk	Action Required
1M HCl Wash	pH 0-2	Low	Preferred method. Removes amine bases efficiently.
Water / Brine	pH 6-7	Low-Medium	Safe if kept cold.
Sat.	pH ~8.5	Medium	Work fast. Keep cold. Do not soak.
1M NaOH	pH 14	Critical	Do not use. Rapid hydrolysis to alcohol.
Heat (>40°C)	N/A	High	Solvolysis occurs even at neutral pH.

Common Issues & Fixes

Q: I still see starting material (Alcohol) after workup, but TLC showed full conversion before quench.

• Cause: This is "Back-Hydrolysis." Your workup was likely too basic or too hot.

• Fix: Switch to Protocol A . Ensure the quench is performed at 0°C. Avoid "soaking" the organic layer in bicarbonate solution.

Q: My product decomposes on the rotavap.

• Cause: Residual acid (MsOH) or thermal instability.

• Fix: Ensure a final wash with brine to remove bulk acid. Set the rotavap bath temperature to 25°C max . If the mesylate is allylic or benzylic, it is inherently unstable; use it immediately in the next step (telescoping) without full isolation.

Q: How do I remove excess MsCl (Methanesulfonyl Chloride)?

• Insight: MsCl hydrolyzes much faster than the alkyl mesylate product.

• Fix: Stirring the reaction with water/bicarbonate for 10-15 minutes at 0°C will destroy the excess MsCl reagent while leaving the alkyl mesylate product intact, provided the temperature remains low.

FAQs

Q: Can I use silica gel chromatography to purify mesylates? A: Yes, but with caveats. Mesylates are polar and can degrade on acidic silica.

• Tip: Pre-treat the silica column with 1% Triethylamine/Hexanes to neutralize acidic sites, or use neutral alumina. Elute quickly.

Q: Why is Pyridine often used as the solvent/base? A: Pyridine acts as both a solvent and a nucleophilic catalyst (forming a reactive N-sulfonylpyridinium intermediate). However, residual pyridine catalyzes hydrolysis during workup. You must remove it using a dilute acid wash (Protocol A).

Q: My mesylate is a solid but turns into an oil/gum during drying. A: This often indicates slight hydrolysis (generating MsOH, which is an oil) or solvent trapping. Recrystallize from minimal DCM/Hexanes or Ether/Hexanes if possible.

References

• Greene's Protective Groups in Organic Synthesis . Wuts, P. G. M. (2014). Wiley. (Context: Stability of sulfonate esters).

• Vogel's Textbook of Practical Organic Chemistry . Furniss, B. S., et al. (1989). Longman Scientific & Technical. (Context: Standard experimental protocols for sulfonate ester formation).

• Selective Hydrolysis of Methanesulfonate Esters . ResearchGate. (Context: pH dependence of mesylate hydrolysis vs carboxylate esters).

• Nucleophilic Substitution at Aliphatic Carbon . Clayden, J., Greeves, N., Warren, S. (2012). Organic Chemistry. Oxford University Press. (Context: Mechanism of solvolysis).

Technical Support Center: Oxidation of 2-Thiomethyl to 2-Methylsulfonyl Pyrimidine

This guide is structured as a high-level technical support resource for medicinal chemists and process engineers. It prioritizes mechanistic understanding to troubleshoot the specific challenges of oxidizing 2-thiomethylpyrimidines.

Executive Summary & Mechanistic Overview

The oxidation of 2-thiomethylpyrimidine (1) to 2-methylsulfonylpyrimidine (3) is a critical activation step in medicinal chemistry. It transforms a relatively inert sulfide into a highly reactive electrophile (sulfone) capable of facile

displacement.

However, this transformation is fraught with competing pathways. The electron-deficient nature of the pyrimidine ring, combined with the high reactivity of the sulfone product, creates a "Stability Paradox": The conditions required to form the product are often the same conditions that destroy it.

The Reaction Landscape

The following diagram illustrates the primary oxidation pathway alongside the critical "Kill Zones" (Side Reactions) you must navigate.

Figure 1: Reaction pathway showing the competition between Desired Oxidation (Green), N-Oxidation (Red/Dashed), and Product Hydrolysis (Red/Solid).

Troubleshooting Guide (Q&A)

Module A: The "Disappearing Product" (Hydrolysis & Stability)

Q1: My TLC showed clean conversion to the sulfone, but after aqueous workup, the yield plummeted, and I isolated a polar solid that isn't my product. What happened?

Diagnosis: You likely hydrolyzed your product. The Science: The 2-methylsulfonyl group on a pyrimidine ring is an exceptional leaving group (leaving ability comparable to a halogen). It is highly susceptible to Nucleophilic Aromatic Substitution (

) by water or hydroxide ions.

• The Trigger: High pH (basic workup) or prolonged exposure to water.

• The Result: Conversion to 2-pyrimidinone (or 2-hydroxypyrimidine tautomer), which is water-soluble and polar.

Corrective Action:

• Avoid Basic Workups: Never wash this reaction with NaOH or saturated

  if the layers will sit for long.

• Acidify/Buffer: If using Oxone (which is acidic), quench with mild reductant (

  ) but keep the pH neutral to slightly acidic (pH 4-6). The sulfone is generally more stable in acid than base.

• Fast Extraction: Perform a "Phase-Vanishing" workup or a rapid extraction with DCM. Dry the organic layer immediately over

  .

Q2: Can I use methanol or ethanol as a solvent?

Diagnosis: Risky. The Science: If the reaction mixture becomes basic or heats up, the alcohol can act as a nucleophile. You will convert your 2-methylsulfonyl pyrimidine into 2-methoxy pyrimidine (ether formation) via

. Corrective Action: Use non-nucleophilic solvents like Dichloromethane (DCM), Acetonitrile (MeCN), or Acetone (if using Oxone).

Module B: The "Imposter" Spot (Regioselectivity & N-Oxides)

Q3: I see a byproduct spot with similar

to the sulfoxide. Mass spec shows M+16. Is it the N-oxide?

Diagnosis: Highly probable. The Science: Pyrimidine nitrogens are less basic than pyridines, but they are still nucleophilic.

• Causality: Electron-donating groups (like the starting -SMe) make the ring electron-rich, increasing the rate of N-oxidation.

• Timing: N-oxidation often competes with the second oxidation step (Sulfoxide

  Sulfone).

• Reagent Sensitivity: mCPBA is a "hot" electrophilic oxidant and is notorious for N-oxidation if the temperature is not controlled.

Corrective Action:

• Switch Oxidants: Oxone (Potassium peroxymonosulfate) is often more selective for S-oxidation over N-oxidation in electron-deficient heterocycles compared to mCPBA.

• Protonation Strategy: If you must use mCPBA, adding an equivalent of acid (like TFA) can protonate the pyrimidine nitrogen. A protonated nitrogen (

  ) has no lone pair available for oxidation, effectively "masking" it while the sulfur remains reactive.

Module C: Incomplete Oxidation

Q4: The reaction stalls at the sulfoxide (mono-oxidized) stage. Adding more oxidant just creates impurities.

Diagnosis: Steric hindrance or electronic deactivation. The Science: The sulfoxide itself is electron-withdrawing. This deactivates the sulfur lone pair, making the second oxidation step (Sulfoxide

Sulfone) significantly slower than the first. Corrective Action:

• Temperature Ramp: Start at 0°C for the first oxidation. Once the sulfide is consumed, warm to Room Temperature (or mild reflux in DCM) to drive the Sulfoxide

  Sulfone step.

• Catalytic Boost: If using

  , simple peroxide is often too weak for the second step. You must use a catalyst like Sodium Tungstate ( ) or Ammonium Molybdate to activate the peroxide.

Validated Experimental Protocols

Protocol A: mCPBA (Standard, Anhydrous)

Best for: Small scale, lipophilic substrates.

• Dissolution: Dissolve 2-thiomethylpyrimidine (1.0 eq) in DCM (0.1 M).

• Cooling: Cool to 0°C (Ice bath). Critical to prevent N-oxidation exotherm.

• Addition: Add mCPBA (2.2 - 2.5 eq) portion-wise over 15 minutes.

  • Note: Commercial mCPBA is ~77%. Calculate stoichiometry based on active oxygen.

• Monitoring: Stir at 0°C for 1 hour, then warm to RT. Monitor by TLC.[1]

  • Checkpoint: If N-oxide forms, repeat with 1.0 eq TFA added to the starting solution.

• Workup (The "Gentle" Wash):

  • Dilute with DCM.

  • Wash once with saturated

    (to quench peroxide).

  • Wash once with saturated

    (rapidly, < 2 mins contact time) to remove m-chlorobenzoic acid.

  • Separate, Dry (

    ), and Concentrate.

Protocol B: Oxone (Aqueous/Green)

Best for: Scale-up, avoiding N-oxides, water-tolerant substrates.

• Solvent System: Dissolve substrate in 1:1 MeOH/Water or Acetone/Water.

  • Note: If the substrate is prone to hydrolysis, use THF/Water .

• Buffering: Add solid

  (3.0 eq) to the mixture.

  • Why? Oxone generates

    (acidic) as a byproduct.[2] The buffer prevents acid-catalyzed hydrolysis, but keep pH < 9 to prevent base hydrolysis.

• Oxidation: Add Oxone (1.2 - 1.5 eq) as a solid or aqueous slurry at 0°C.

• Reaction: Stir at RT. The reaction is usually fast (1-4 hours).

• Workup:

  • Filter off inorganic salts.

  • Dilute filtrate with water and extract with EtOAc or DCM.

  • Self-Validating Step: Check aqueous layer pH. If > 9, you risk hydrolysis.

Protocol C: + Sodium Tungstate (Catalytic)

Best for: High-throughput, cost-efficiency, highest selectivity.

• Mixture: Combine substrate (1.0 eq) and

  (0.05 eq) in Ethanol or Acetonitrile.

• Oxidant: Add 30%

  (2.5 eq) slowly.

• Activation: Heat to 40-50°C.

  • Mechanism:[3][4][5][6][7][8][9][10] Tungstate forms a peroxotungstate species which is a potent oxygen transfer agent, far more effective than

    alone for the sulfoxide sulfone step.

• Workup: Quench with sulfite, extract.

Data Summary: Oxidant Comparison

Feature	mCPBA	Oxone	/ Tungstate
Primary Risk	N-Oxidation, Explosion hazard (scale)	Acidity, Solubility	Slow reaction without catalyst
Selectivity (S vs N)	Moderate (Poor without acid)	High	Very High
Hydrolysis Risk	Low (Anhydrous)	Medium (Aqueous)	Medium (Aqueous)
Atom Economy	Poor (ArCOOH waste)	Moderate (Sulfate waste)	Excellent (Water waste)
Rec. Use Case	Discovery / Small Scale	Gram Scale / Robustness	Process / Large Scale

References

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Source: National Institutes of Health (NIH) / ACS Chemical Biology. Context: Details the reactivity of 2-methylsulfonyl pyrimidines as "thio-click" reagents and their hydrolytic stability profiles. URL:[Link]

• Convenient synthesis of 2-(methylsulfonyl)pyrimidine derivatives. Source: ResearchGate / Synthetic Communications. Context: Comparative protocols for mCPBA vs Oxone oxidation of pyrimidine sulfides. URL:[Link]

• The Selective Oxidation of Sulfides to Sulfoxides or Sulfones with Hydrogen Peroxide. Source: MDPI / Molecules. Context: Green chemistry protocols using Tungstate/Molybdate catalysts for selective oxidation. URL:[Link]

• Oxone, Potassium peroxomonosulfate - Reagent Guide. Source: Organic Chemistry Portal.[11] Context: General properties, stability, and compatibility of Oxone in heterocyclic oxidation. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Enantioselective Imidation of Sulfides via Enzyme-Catalyzed Intermolecular Nitrogen-Atom Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Recent Advances in the Oxone-Mediated Synthesis of Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Hydroxyl Radical-Induced Oxidation on the Properties of Cathepsin H and Its Influence in Myofibrillar Proteins Degradation of Coregonus peled In Vitro | MDPI [mdpi.com]
• 8. yccskarad.com [yccskarad.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Sulfone synthesis by oxidation [organic-chemistry.org]

Reference Data & Comparative Studies

Comparative NMR Characterization Guide: 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid

Executive Summary

In modern drug discovery, 2-(methylsulfonyl)pyrimidine-5-carboxylic acid serves as a highly versatile electrophilic building block. It is frequently utilized in the synthesis of kinase inhibitors and as a stable conjugation handle for Antibody-Drug Conjugates (ADCs)[1]. The methylsulfonyl (

) moiety is an exceptional leaving group for Nucleophilic Aromatic Substitution ( ) reactions.

Typically, this compound is synthesized via the oxidation of its sulfide precursor, 2-(methylthio)pyrimidine-5-carboxylic acid [2]. Because the success of downstream

coupling relies entirely on the complete oxidation of the sulfide to the sulfone, NMR spectroscopy is the gold standard for characterizing the product. This guide objectively compares the NMR profiles of the precursor and the target product, providing a self-validating protocol for reaction monitoring.

Mechanistic Causality: The "Why" Behind the Chemical Shifts

To accurately interpret the NMR data, one must understand the causality behind the electronic changes occurring during oxidation.

• The Sulfide Precursor: In the starting material, the methylthio group (

  ) is only mildly electron-withdrawing via induction. The sulfur atom shields the adjacent methyl protons, keeping their resonance frequency relatively upfield (~2.58 ppm).

• The Sulfone Product: Oxidation introduces two highly electronegative oxygen atoms to the sulfur. This creates a powerful electron-withdrawing group (EWG) that pulls electron density away from the methyl carbon via strong inductive effects. Consequently, the methyl protons are heavily deshielded, shifting significantly downfield to ~3.40 ppm[1].

• Aromatic Deshielding: The pyrimidine ring is inherently electron-deficient. The addition of the sulfone group exacerbates this deficiency through both inductive and resonance withdrawal. This magnetic anisotropy and reduced electron density expose the equivalent

  and aromatic protons to the external magnetic field, pushing their chemical shift from ~9.05 ppm to ~9.35 ppm[3].

Comparative NMR Data Presentation

The following table summarizes the quantitative

NMR data used to differentiate the starting material from the fully oxidized product.

Functional Group	Precursor (Sulfide) Shift	Target (Sulfone) Shift	Multiplicity & Integration	Causality / Diagnostic Value
(Aliphatic)	~2.58 ppm	3.40 ppm	Singlet (s), 3H	Primary Diagnostic: ~0.8 ppm downfield shift confirms the addition of two oxygen atoms[1].
(Aromatic)	~9.05 ppm	9.35 - 9.32 ppm	Singlet (s), 2H	Secondary Diagnostic: Deshielding confirms the EWG effect on the pyrimidine core[1].
(Acid)	~13.5 ppm (Broad)	~13.8 ppm (Broad)	Singlet (br s), 1H	Often exchanges with ambient moisture; not a reliable primary diagnostic marker.

Self-Validating Experimental Protocol

To ensure trustworthiness, the following NMR acquisition and processing workflow is designed as a self-validating system . Every step includes an internal check to prevent false positives (e.g., mistaking a sulfoxide intermediate for the final sulfone).

Step 1: Sample Preparation

• Action: Dissolve 10–15 mg of the analyte in 0.6 mL of deuterated dimethyl sulfoxide (

  ).

• Causality: The highly polar nature of both the carboxylic acid and the sulfone renders the molecule insoluble in standard non-polar solvents like

  . ensures complete dissolution, preventing line broadening caused by sample heterogeneity.

Step 2: Acquisition Parameters

• Action: Acquire a standard 1D

  NMR spectrum at 400 MHz or 600 MHz. Set the number of scans (ns) to 16 and the relaxation delay ( ) to 2.0 seconds .

• Causality: The electron-deficient aromatic protons (

  ) have longer longitudinal relaxation times ( ). A standard 1-second delay may lead to incomplete relaxation, skewing the integration. A 2-second delay ensures quantitative integration, which is critical for the validation step.

Step 3: Processing & Internal Validation

• Action: Apply phase and baseline corrections. Reference the spectrum to the residual

  pentet at exactly 2.50 ppm [4].

• Self-Validation Check 1 (Integration): Integrate the peak at 3.40 ppm and set it to exactly 3.00. The aromatic peak at 9.35 ppm must integrate to exactly 2.00 (

  ). Any deviation indicates an impurity or co-eluting byproduct.

• Self-Validation Check 2 (Intermediate Screening): Inspect the region between 2.80 ppm and 3.00 ppm. The presence of a singlet here indicates the formation of a sulfoxide intermediate (

  ). The complete absence of peaks in this region validates that the oxidation has successfully reached the sulfone state.

Workflow Visualization

Fig 1: Synthetic and analytical workflow for tracking pyrimidine sulfide oxidation via 1H NMR.

References

• [1] WO2018025168A1 - Heteroaryl sulfone-based conjugation handles, methods for their preparation, and their use in synthesizing antibody drug conjugates. Google Patents.1

• [2] WO2012145569A1 - Substituted diaminocarboxamide and diaminocarbonitrile pyrimidines, compositions thereof, and methods of treatment therewith. Google Patents. 2

• [4] NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. 4

• [3] NMR Chemical Shift Values Table. Chemistry Steps. 3

Sources

• 1. WO2018025168A1 - Heteroaryl sulfone-based conjugation handles, methods for their preparation, and their use in synthesizing antibody drug conjugates - Google Patents [patents.google.com]
• 2. WO2012145569A1 - Substituted diaminocarboxamide and diaminocarbonitrile pyrimidines, compositions thereof, and methods of treatment therewith - Google Patents [patents.google.com]
• 3. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 4. organicchemistrydata.org [organicchemistrydata.org]

Mass Spectrometry Fragmentation of Sulfonylpyrimidines: A Comparative Guide for Structural Elucidation

An In-Depth Technical Guide

This guide provides a detailed exploration of the gas-phase fragmentation chemistry of sulfonylpyrimidines under electrospray ionization (ESI) tandem mass spectrometry (MS/MS) conditions. For researchers in drug discovery and development, a fundamental understanding of these fragmentation pathways is crucial for the unambiguous structural confirmation of new chemical entities, metabolite identification, and the development of robust quantitative assays. This document moves beyond a simple cataloging of fragments to explain the chemical logic driving the fragmentation, comparing how subtle structural changes influence the resulting mass spectra.

The Central Role of the Sulfonyl Bridge in Fragmentation

When a protonated sulfonylpyrimidine molecule, [M+H]⁺, is subjected to collision-induced dissociation (CID), the high proton affinity of the nitrogen atoms in the pyrimidine ring often dictates the initial fragmentation events. The charge localization on the pyrimidine moiety initiates cleavages around the central sulfonyl group, which acts as the energetic and structural pivot for the molecule's dissociation.

The fragmentation of these compounds is primarily governed by the competitive cleavage of the S-N and C-S bonds that form the sulfonyl bridge. The relative abundance of the resulting product ions provides significant clues about the molecule's structure, particularly the nature of the substituents on both the aromatic and pyrimidine rings.

Diagram: High-Level Mass Spectrometry Workflow

Caption: Workflow for tandem mass spectrometry (MS/MS) analysis.

The Three Cardinal Fragmentation Pathways

Experimental evidence and theoretical calculations reveal three primary fragmentation pathways for protonated sulfonylpyrimidines.[1][2] The prevalence of each pathway is highly dependent on bond strengths and the stability of the resulting fragment ions.

Pathway A: S-N Bond Cleavage

This is often the most common pathway, involving the cleavage of the bond between the sulfur atom and the pyrimidine-associated nitrogen.[2] This heterolytic cleavage typically results in two major fragments: the protonated aminopyrimidine and a neutral aryl sulfonyl radical, or a protonated aryl sulfonyl species and a neutral aminopyrimidine. The charge is retained by the fragment with the higher proton affinity.

Pathway B: Aryl C-S Bond Cleavage

This pathway involves the cleavage of the bond between the sulfur atom and the aryl ring. This generates an ion corresponding to the aniline moiety (if a rearrangement occurs) or the aryl cation itself, and a pyrimidinyl-sulfonamide fragment.[2]

Pathway C: Rearrangement and SO₂ Extrusion

A characteristic fragmentation for many aromatic sulfonamides is the neutral loss of sulfur dioxide (SO₂; 64 Da) via an intramolecular rearrangement.[3] This process is believed to be initiated by the migration of the pyrimidine moiety to the ipso-carbon of the aryl ring, followed by the elimination of SO₂.[3] The propensity for this pathway is sensitive to the electronic nature of substituents on the aryl ring.[3]

Diagram: Core Fragmentation Pathways of Sulfonylpyrimidines

Sources

• 1. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fragmentation of typical sulfonamide drugs via heterolytic bond cleavage and stepwise rearrangement - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Selection of Leaving Groups: Methylsulfonyl vs Chloro in Pyrimidines

Executive Summary

In the optimization of pyrimidine scaffolds for drug discovery, the choice between a chloro (-Cl) and a methylsulfonyl (-SO₂Me) leaving group is not merely a matter of synthetic convenience—it is a determinant of reactivity, regioselectivity, and chemical space accessibility.[1][2]

While chloropyrimidines are the industry standard for early-stage screening due to commercial availability, methylsulfonylpyrimidines offer a "super-electrophile" profile, exhibiting reaction rates up to 9 orders of magnitude higher toward specific nucleophiles.[1] However, this increased reactivity comes with a "regioselectivity dichotomy" that can derail synthetic routes if not anticipated.[1][2]

This guide analyzes the mechanistic divergences between these two leaving groups, providing experimental data and protocols to control their distinct behaviors.

Part 1: The Reactivity Gap

The transition from a chloro to a methylsulfonyl group represents a massive leap in electrophilicity. This is particularly critical when working with "soft" or sterically hindered nucleophiles that fail to displace chlorides.

quantitative Comparison

Recent kinetic studies on cysteine arylation (a model for ngcontent-ng-c1768565111="" _nghost-ng-c1025087918="" class="inline ng-star-inserted">

reactivity) reveal the scale of this difference. Under physiological conditions (pH 7.0), 2-methylsulfonylpyrimidine acts as a rapid covalent warhead, while the 2-chloro analog is virtually inert.[1][2][3]

Parameter	2-Chloropyrimidine	2-Methylsulfonylpyrimidine	Impact
Hammett ngcontent-ng-c1768565111="" _nghost-ng-c1025087918="" class="inline ng-star-inserted">	0.23	0.72	Stronger electron withdrawal activates the ring.
Leaving Group Ability	Moderate	Excellent	is a weaker base than , lowering the transition state energy.
ngcontent-ng-c1768565111="" _nghost-ng-c1025087918="" class="inline ng-star-inserted"> (GSH, pH 7.0)	Negligible		~9 Log enhancement in reactivity toward thiolates.[2][4]
Reaction Temp (Amine)	>80°C (often requires acid/base)	0°C to RT	Enables functionalization of temp-sensitive cores.[1][2]

Mechanistic Insight

The sulfonyl group's two oxygen atoms provide strong inductive (-I) and resonance (-R) withdrawal, significantly lowering the energy of the Meisenheimer complex intermediate.[1][2] Additionally, the leaving group itself (ngcontent-ng-c1768565111="" _nghost-ng-c1025087918="" class="inline ng-star-inserted">

) is bulky, which can influence the conformation of the transition state, though its electronic activation usually overrides steric hindrance.[2]

Part 2: The Regioselectivity Dichotomy[5]

The most critical operational difference lies in regioselectivity . In 2,4-disubstituted pyrimidines, the leaving group identity and the nucleophile type dictate the site of attack.[1]

The "Standard" Rule (Chloro)

For 2,4-dichloropyrimidine , nucleophilic attack by amines occurs selectively at C-4 .[1][2]

• Reasoning: The nitrogen lone pairs at N-1 and N-3 exert lone-pair repulsion. The C-4 position is para-like to N-1, allowing better resonance stabilization of the anionic intermediate compared to C-2.

The "Dichotomy" (Methylsulfonyl)

When using 2-methylsulfonyl-4-chloropyrimidine , the selectivity becomes nucleophile-dependent .[1] This is a common trap for medicinal chemists.

• With Amines: Attack prefers C-4 (Electronic/Steric control).[1][2]

• With Alkoxides/Formamides: Attack switches to C-2 (H-Bond control).[1][5]

Visualization: The H-Bond Director Effect

The switch to C-2 with alkoxides is driven by a specific hydrogen bond interaction between the acidic

-protons of the methylsulfonyl group and the incoming nucleophile.[5]

Figure 1: Divergent regioselectivity pathways.[1][2][6] Amines follow standard electronic preferences (C-4), while alkoxides are directed to C-2 via H-bonding with the sulfone methyl group.[1]

Part 3: Experimental Protocols

A. Synthesis of Methylsulfonyl Pyrimidines

Direct chlorination is standard, but sulfones are best accessed via oxidation of sulfides.[1][2]

Step 1: S-Alkylation

• Dissolve 2-mercaptopyrimidine (or thiourea derivative) in EtOH.[1][2]

• Add 1.1 eq MeI and 1.1 eq base (e.g., ngcontent-ng-c1768565111="" _nghost-ng-c1025087918="" class="inline ng-star-inserted">

  ).[2]

• Stir at RT for 2h. Isolate 2-methylthiopyrimidine.[7][8]

Step 2: Oxidation (The Critical Step) Caution: Control temperature to prevent over-oxidation or ring degradation.[1][2]

• Reagents: m-CPBA (2.2 eq) in DCM OR Oxone (1.2 eq) in MeOH/Water.[1][2]

• Procedure (m-CPBA):

  • Dissolve sulfide in DCM at 0°C.

  • Add m-CPBA portion-wise (exothermic).[1][2]

  • Stir at 0°C

    RT for 4-16h.

  • Quench with ngcontent-ng-c1768565111="" _nghost-ng-c1025087918="" class="inline ng-star-inserted">

    (sat.[2] aq) to destroy excess peroxide.[1]

  • Wash with

    to remove m-chlorobenzoic acid.

  • Note: Sulfones are polar; ensure thorough extraction (often requires EtOAc/THF mixes).[1][2]

B. Displacement Protocol (General)

For 2-Methylsulfonylpyrimidines:

• Solvent: THF, Dioxane, or DMF.[1][2] (Avoid alcohols if alkoxide exchange is not desired).[1][2]

• Base: DIPEA (2-3 eq) for amines; ngcontent-ng-c1768565111="" _nghost-ng-c1025087918="" class="inline ng-star-inserted">

  for phenols/thiols.[2]

• Temperature: Start at 0°C.

  • Observation: If the solution turns yellow/orange immediately, the Meisenheimer complex has formed.[1][2]

• Monitoring: TLC/LCMS. Reaction is often complete in <1h.

Part 4: Decision Matrix

Use this table to select the appropriate leaving group for your campaign.

Scenario	Recommended Group	Rationale
Standard Library Synthesis	Chloro	Cheap, stable, sufficient for primary amines.[1]
Unreactive Nucleophiles	Methylsulfonyl	Essential for anilines, hindered amines, or electron-poor phenols.
C-2 Selective Alkoxylation	Methylsulfonyl	Leverages the "H-bond director" effect to invert standard selectivity.[1]
Late-Stage Functionalization	Methylsulfonyl	Mild conditions (0°C) preserve fragile functional groups on the core.[1]
Protein Covalent Labeling	Methylsulfonyl	Tunable reactivity for Cys-targeting (Warhead design).[1][2][4]

References

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Journal of the American Chemical Society, 2023. Key Data: Establishes the 9-log reactivity difference and kinetic data for cysteine arylation.

• Dichotomy in Regioselectivity of

  Reactions with 2-MeSO2-4-chloropyrimidine. WuXi AppTec QM Magic Class, Chapter 48. Key Data: Explains the H-bond directed switch to C-2 selectivity with alkoxides.

• Understanding the highly variable Regioselectivity in

  reaction of Dichloropyrimidines. WuXi AppTec QM Magic Class, Chapter 29. Key Data: Baseline comparison for chloro-pyrimidine regioselectivity.

• Convenient synthesis of 2-(methylsulfonyl)pyrimidine derivatives. Synthetic Communications, 2013.[1][2] Key Data: Experimental protocols for oxidation and displacement.[1][2]

Sources

• 1. repositorio.uniatlantico.edu.co [repositorio.uniatlantico.edu.co]
• 2. mdpi.com [mdpi.com]
• 3. Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 6. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Reactivity of 2-methylsulfonyl vs 2-fluoro pyrimidine derivatives

Precision Electrophiles in Covalent Drug Discovery: A Comparative Guide to 2-Methylsulfonyl and 2-Fluoro Pyrimidine Reactivity

The renaissance of targeted covalent inhibitors (TCIs) has driven a demand for electrophilic warheads that balance aqueous stability with precise chemoselectivity for nucleophilic amino acids, predominantly cysteine[1]. The pyrimidine scaffold is widely recognized as a privileged motif in medicinal chemistry[2]. When functionalized at the C2 position with either a fluoro or a methylsulfonyl (

) group, the heterocyclic ring becomes a powerful electrophile for Nucleophilic Aromatic Substitution ( )[3].

As a Senior Application Scientist, I have structured this guide to dissect the mechanistic causality, kinetic profiles, and strategic applications of these two distinct leaving groups, providing actionable, self-validating protocols for their implementation.

Mechanistic Foundations: The Dichotomy of Activation

In

reactions, the rate-determining step is almost universally the initial nucleophilic attack that forms the negatively charged Meisenheimer intermediate, rather than the subsequent departure of the leaving group[4]. Therefore, the reactivity of the warhead is dictated by the ability of the C2-substituent to polarize the carbon center and stabilize the transition state.

• 2-Fluoro Pyrimidines (The Kinetic Powerhouse): Fluorine is the most electronegative element, exerting a profound inductive (-I) effect that drastically depletes electron density at the C2 carbon[3]. While the C-F bond is thermodynamically strong, the extreme stabilization of the Meisenheimer complex by fluorine lowers the activation energy barrier, resulting in exceptionally fast reaction kinetics[5]. However, this hyper-reactivity can sometimes compromise chemoselectivity, leading to off-target labeling or rapid hydrolysis in aqueous media.

• 2-Methylsulfonyl Pyrimidines (The Tunable Warhead): The methylsulfonyl group operates via both strong inductive (-I) and mesomeric (-M) electron-withdrawing effects[2]. Upon nucleophilic attack, it is displaced as a highly stable, weakly basic methanesulfinate anion (

  )[3]. Unlike the diminutive fluorine atom, the bulky group introduces steric parameters that can be leveraged to increase target selectivity[6]. Crucially, the reactivity of 2-sulfonylpyrimidines can be finely tuned over 9 orders of magnitude by altering the electronic nature of substituents at the 4, 5, and 6 positions of the pyrimidine ring[1].

Quantitative Comparison of Cysteine Reactivity

To objectively compare these warheads, we evaluate their second-order rate constants (

) against model biological thiols, such as N-acetylcysteine methyl ester (NACME) or glutathione (GSH), under pseudo-first-order conditions[1].

Warhead Motif	Leaving Group	Inductive Effect (-I)	Steric Bulk	Typical range (Cysteine, pH 7.0)	Chemoselectivity Profile
2-Fluoro Pyrimidine	Fluoride ( )	Extreme	Minimal		Moderate (Prone to rapid hydrolysis)
2-Methylsulfonyl Pyrimidine	Methanesulfinate ( )	Strong	High	to	Excellent (Highly Thiol-specific)

Data synthesized from structure-reactivity benchmarking studies[1],[7],[5].

Strategic Applications in Drug Discovery

The choice between a fluoro and a methylsulfonyl leaving group dictates the pharmacological and synthetic profile of the resulting molecule.

• When to use 2-Fluoro: Ideal for early-stage library synthesis, radiolabeling (e.g.,

  PET tracers)[5], or when targeting highly solvent-exposed, less nucleophilic residues where maximum electrophilicity is strictly required.

• When to use 2-Methylsulfonyl: The premier choice for modern Targeted Covalent Inhibitors (TCIs). Its mild, tunable reactivity allows for the development of highly selective probes with minimal off-target toxicity. Recent breakthroughs have utilized 2-sulfonylpyrimidines to covalently target the active site cysteine of S. aureus Sortase A[7], stabilize mutant p53[1], and irreversibly inhibit WRN helicase via specific alkylation[8]. The warhead acts as a superior, less promiscuous surrogate for traditional acrylamides[6].

Workflow for selecting 2-fluoro vs 2-methylsulfonyl pyrimidine warheads in drug design.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal controls to verify causality and mechanism.

Protocol 1: Kinetic Profiling of Reactivity via NMR

Causality Rationale: UV-Vis kinetic assays can be confounded by overlapping chromophores or non-specific degradation. NMR allows for the simultaneous, dual-monitoring of warhead consumption, product formation, and leaving group expulsion, unequivocally confirming the

mechanism and revealing any hydrolytic instability[1].

• Preparation: Prepare a 10 mM stock of the 2-methylsulfonyl or 2-fluoro pyrimidine warhead in

  -DMSO. Prepare a 100 mM stock of N-acetylcysteine methyl ester (NACME) in 100 mM potassium phosphate ( ) buffer (pH 7.0).

• Pseudo-First-Order Setup: In an NMR tube, combine the warhead and NACME to achieve a final concentration of 1 mM warhead and 10 mM NACME (1:10 ratio) in 95%

  buffer / 5% -DMSO[1].

• Data Acquisition: Immediately acquire

  -NMR spectra at defined intervals (e.g., every 2 minutes for fast reactors, every 30 minutes for slow reactors).

• Self-Validation (The Causality Check): For 2-methylsulfonyl pyrimidines, monitor the disappearance of the warhead's

  singlet (typically ~3.3 ppm) and the concurrent appearance of the free methanesulfinate anion singlet (~2.3 ppm)[4]. A strict 1:1 integration ratio between the product's pyrimidine protons and the expelled methanesulfinate confirms a clean, highly specific reaction without off-target degradation.

Protocol 2: Synthesis of 2-Methylsulfonyl Pyrimidines via Thioether Oxidation

Causality Rationale: Direct sulfonylation of the pyrimidine ring is synthetically challenging due to the inherently electron-deficient nature of the heterocycle. A two-step approach—nucleophilic aromatic substitution with a soft thiolate followed by controlled oxidation—provides a high-yielding, robust pathway[3].

• Thioether Formation: React the corresponding 2-chloro or 2-fluoro pyrimidine precursor with sodium thiomethoxide (NaSMe) in THF at 0 °C. The soft thiolate is a superior nucleophile, ensuring rapid and quantitative conversion to the 2-(methylthio)pyrimidine[3].

• Oxidation: Treat the isolated thioether with 2.0–2.5 equivalents of meta-chloroperoxybenzoic acid (m-CPBA) or Oxone® in dichloromethane (DCM) at room temperature[3].

• Self-Validation: The oxidation state is critical to reactivity. Monitor the reaction via TLC and LC-MS. The intermediate sulfoxide (addition of one oxygen) will appear first. Complete conversion to the sulfone (addition of two oxygens) is absolutely required, as sulfoxides are significantly less reactive in

  . The strong electron-withdrawing nature of the fully oxidized sulfone is what ultimately activates the ring for subsequent bioconjugation[2].

References

Sources

• 1. Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
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• 4. researchgate.net [researchgate.net]
• 5. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Frontiers | 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors [frontiersin.org]
• 8. Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to IR Spectrum Analysis: Sulfonyl vs. Sulfide Pyrimidines

In the landscape of pharmaceutical and materials science, pyrimidine derivatives are foundational scaffolds for a vast array of functional molecules.[1][2][3] The bioactivity and material properties of these compounds can be dramatically altered by the oxidation state of a tethered sulfur atom—specifically, distinguishing between a sulfide (-S-) and a sulfonyl (-SO₂-) linkage. This distinction is critical during synthesis, quality control, and metabolic profiling.

Fourier-Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive, and highly informative method for this structural elucidation.[1][2] This guide provides an in-depth comparison of the IR spectral characteristics of sulfonyl and sulfide pyrimidines, supported by the underlying principles of molecular vibrations and a validated experimental protocol for obtaining high-quality, reproducible data.

The Decisive Difference: Molecular Vibrations of Sulfonyl and Sulfide Groups

The fundamental principle of IR spectroscopy is that chemical bonds vibrate at specific, quantized frequencies. When a molecule is irradiated with infrared light, it will absorb energy at frequencies that match its natural vibrational modes, provided that the vibration causes a change in the molecule's dipole moment.[4] The distinction between a sulfonyl and a sulfide group in an IR spectrum is one of the most unambiguous determinations possible, owing to the unique vibrational characteristics of the sulfur-oxygen double bond (S=O).

The Sulfonyl (SO₂) Group Signature: The sulfonyl group is the star of the show in this comparison. It is characterized by two distinct, strong, and sharp absorption bands corresponding to the asymmetric and symmetric stretching of the two S=O bonds.[5][6]

• Asymmetric S=O Stretch (νₐₛ SO₂): This vibration, where one S=O bond stretches while the other contracts, is the higher frequency of the two. It typically appears in the 1350–1300 cm⁻¹ region.[7] Its high intensity is due to the large change in dipole moment during this asymmetric motion.

• Symmetric S=O Stretch (νₛ SO₂): This vibration involves the simultaneous stretching or compression of both S=O bonds. It appears at a lower frequency, generally in the 1170–1135 cm⁻¹ range.[7]

The presence of these two prominent bands is a definitive marker for the sulfonyl group. For instance, studies on various sulfonamide derivatives, including those with pyrimidine rings, consistently identify these characteristic SO₂ stretching bands.[6][8][9]

The Sulfide (-S-) Group Signature: In stark contrast, the sulfide linkage (C-S) is a much subtler player in the IR spectrum.

• C-S Stretch (ν C-S): The carbon-sulfur bond is less polar and the sulfur atom is heavier than oxygen, resulting in a lower frequency and much weaker absorption. The C-S stretching vibration is typically found in the 800–600 cm⁻¹ range.[4][10]

The critical challenge with the C-S stretch is that it falls within the complex "fingerprint region" (below 1500 cm⁻¹).[11] This region contains a multitude of overlapping peaks from various bending and stretching vibrations of the entire molecule, making a definitive assignment of the weak C-S band difficult without comparing the spectrum to that of a known reference or a precursor molecule lacking the sulfide group.[7][11]

Comparative Analysis: Key Spectral Regions

When analyzing a pyrimidine derivative, the focus should be on these key spectral regions to differentiate the two functional groups. The pyrimidine ring itself will produce a series of characteristic absorptions for C=C and C=N stretching (around 1600–1450 cm⁻¹) and C-H bending (900-600 cm⁻¹), which will be present in both types of molecules.[1]

Functional Group	Key Vibration	Typical Wavenumber (cm⁻¹)	Intensity	Causality & Expert Insights
**Sulfonyl (-SO₂) **	Asymmetric S=O Stretch	1350–1300	Strong	This is the primary, unmistakable peak. Its high frequency and intensity are due to the strong, highly polar S=O double bond and the large change in dipole moment during the asymmetric vibration.
Symmetric S=O Stretch	1170–1135	Strong	The second definitive peak. Its presence alongside the asymmetric stretch confirms the SO₂ group. The exact positions of both peaks can be influenced by the electronic environment (e.g., conjugation with the pyrimidine ring).[7][8]
Sulfide (-S-)	C-S Stretch	800–600	Weak to Medium	This peak is often difficult to assign definitively. The lower mass of carbon vs. sulfur and the lower bond order result in a low-frequency vibration. Its weak intensity is due to the small change in dipole moment during the stretch. Identification often relies on subtracting the spectrum of a precursor or using Raman spectroscopy, where the C-S bond is more active.[7]

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

The choice of sampling technique is crucial for obtaining a high-quality spectrum. For solid powder samples like most pyrimidine derivatives, Attenuated Total Reflectance (ATR) is the preferred modern method due to its speed, ease of use, and minimal sample preparation.[12][13][14][15] Alternatively, the traditional Potassium Bromide (KBr) pellet method can be used.[16][17][18]

Method 1: Attenuated Total Reflectance (ATR-FTIR) - Recommended

This technique involves pressing the sample directly onto a high-refractive-index crystal (commonly diamond or zinc selenide).[12][13] An IR beam is passed through the crystal, where it reflects internally and creates an "evanescent wave" that penetrates a few microns into the sample, allowing for absorption to be measured.[13][19]

Step-by-Step Protocol:

• Crystal Cleaning: Before analysis, thoroughly clean the ATR crystal surface with a suitable solvent (e.g., isopropanol or ethanol) and a soft, lint-free wipe.

• Background Collection: With the clean, empty ATR accessory in place, collect a background spectrum. This is critical to subtract the absorbance of ambient CO₂ and water vapor, as well as any intrinsic signals from the instrument itself.

• Sample Application: Place a small amount of the powdered pyrimidine derivative onto the crystal, ensuring complete coverage of the crystal surface.

• Apply Pressure: Use the instrument's pressure clamp to apply firm, consistent pressure. This ensures intimate contact between the sample and the crystal, which is essential for a strong, high-quality spectrum.[18]

• Sample Collection: Collect the sample spectrum. Typical parameters are a resolution of 4 cm⁻¹ and an accumulation of 16-32 scans to achieve a good signal-to-noise ratio.

• Post-Analysis Cleaning: Thoroughly clean the sample from the crystal surface as described in Step 1.

Method 2: Potassium Bromide (KBr) Pellet - Traditional

This method involves intimately mixing the sample with spectrally pure KBr powder and pressing it into a thin, transparent pellet.[20]

Step-by-Step Protocol:

• Sample Preparation: Grind 1-2 mg of the pyrimidine derivative into a very fine powder using an agate mortar and pestle.[20]

• Mixing: Add approximately 100-200 mg of dry, spectroscopic-grade KBr powder to the mortar. Gently but thoroughly mix the sample and KBr until the mixture is homogenous.[18] Causality: Fine grinding is essential to reduce light scattering (the Christiansen effect), which can distort the spectrum.[17]

• Pellet Pressing: Transfer the powder mixture to a pellet die. Place the die in a hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.[20] Using a vacuum die helps remove trapped air and moisture, improving pellet clarity.[20]

• Analysis: Place the KBr pellet into the spectrometer's sample holder and collect the spectrum, using the same parameters as for ATR.

Data Interpretation Workflow

The following workflow provides a logical path from data acquisition to structural confirmation.

Sources

• 1. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 2. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 3. Synthesis, X-ray Diffraction, Thermogravimetric and DFT Analyses of Pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sci.tanta.edu.eg [sci.tanta.edu.eg]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 8. Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives. [jstage.jst.go.jp]
• 9. INFRARED SPECTRA OF SULFONAMIDE DERIVATIVES. I. PYRIDINE, THIAZOLE, AND PYRIMIDINE DERIVATIVES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 12. Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles [specac.com]
• 13. Attenuated total reflectance (ATR) | Anton Paar Wiki [wiki.anton-paar.com]
• 14. Attenuated Total Reflectance (ATR) | Bruker [bruker.com]
• 15. measurlabs.com [measurlabs.com]
• 16. eng.uc.edu [eng.uc.edu]
• 17. scienceijsar.com [scienceijsar.com]
• 18. drawellanalytical.com [drawellanalytical.com]
• 19. diverdi.colostate.edu [diverdi.colostate.edu]
• 20. kinteksolution.com [kinteksolution.com]

Validating Covalent Protein Modification by Sulfonyl Pyrimidines: A Comparative Guide and Experimental Framework

Targeted covalent inhibitors (TCIs) have experienced a massive renaissance, largely driven by the clinical success of acrylamide-based drugs targeting non-catalytic cysteines. However, as the field matures, drug developers are rapidly expanding beyond Michael acceptors to explore novel electrophilic chemotypes that offer differentiated reactivity and stability profiles.

Among these emerging warheads, 2-sulfonylpyrimidines (2-SPs) have proven to be highly tunable, chemoselective tools for cysteine S-arylation . Unlike acrylamides, which react via conjugate addition, 2-SPs operate through a Nucleophilic Aromatic Substitution (SNAr) mechanism. This fundamental mechanistic difference dictates how the adduct forms, how stable it is, and critically, how we must validate it in the laboratory.

As an Application Scientist, I frequently observe researchers applying standard acrylamide validation workflows to 2-SPs. This often leads to misinterpreted mass spectrometry data and flawed kinetic models. This guide provides a rigorous, self-validating framework for characterizing 2-SP covalent modifiers, objectively comparing their performance against traditional warheads, and detailing the exact protocols required to prove target engagement.

Mechanistic Causality: The SNAr Advantage

To validate a compound, you must first understand its chemistry. The reaction between a 2-SP and a protein cysteine is driven by the nucleophilic attack of a thiolate anion on the C2 position of the pyrimidine ring. This forms a transient Meisenheimer complex, followed by the irreversible expulsion of a sulfinic acid leaving group.

This leaving group is the defining feature of the 2-SP class. By altering the electronic properties of the pyrimidine ring (e.g., adding electron-withdrawing groups like -CF3 at the 5-position), researchers can accelerate the intrinsic reaction rate (

) by up to 1,000-fold without sacrificing chemoselectivity .

Diagram 1: S_NAr mechanism of 2-SPs highlighting the expulsion of the sulfinic acid leaving group.

Comparative Analysis of Covalent Warheads

Before deploying resources into assay development, it is critical to benchmark 2-SPs against alternative warheads. The choice of electrophile dictates the stability of the adduct, the required microenvironment, and the potential for off-target toxicity.

Warhead Class	Reaction Mechanism	Primary Target Residue	Adduct Stability	Reactivity Tuning Range	Key Advantage	Limitations
2-Sulfonylpyrimidines	SNAr	Cysteine (thiolate)	Highly Stable (Thioether)	Broad (>9 orders of magnitude)	Metal-free, highly chemoselective at neutral pH.	Requires careful MS deconvolution due to leaving group.
Acrylamides	Michael Addition	Cysteine	Reversible or Irreversible	Moderate	Extensive clinical validation (e.g., Osimertinib).	Prone to glutathione depletion if highly reactive.
Chloroacetamides	SN2 Alkylation	Cysteine / Lysine	Irreversible	Narrow	High intrinsic reactivity; useful for mapping.	High risk of off-target toxicity; poor selectivity.
Sulfonyl Fluorides	SuFEx	Tyr / Lys / Ser	Irreversible	Broad	Expands targetable residues beyond Cys.	Can suffer from hydrolysis in aqueous buffers.

The Self-Validating Experimental Framework

To definitively prove that a 2-SP covalently modifies your target protein, you must build a self-validating data package answering three questions: Did it bind? Where did it bind? How fast did it bind?

Phase 1: Intact Mass Spectrometry (Stoichiometry)

The Causality & Pitfall: Researchers accustomed to acrylamides often search for a mass shift equal to the exact mass of the intact inhibitor. Because 2-SPs expel a sulfinic acid leaving group, the actual mass shift is the mass of the inhibitor minus the leaving group . Failing to account for this will result in false negatives.

Step-by-Step Protocol:

• Preparation: Dilute recombinant target protein to 2 µM in a neutral, non-nucleophilic buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl). Crucial: Avoid DTT or

  -mercaptoethanol, as they will react with the warhead. Use TCEP (1 mM) if reduction is mandatory.

• Incubation: Add the 2-SP inhibitor at a 10-fold molar excess (20 µM). Incubate at room temperature for 1–2 hours.

• Desalting: Pass the reaction mixture through an inline C4 desalting column to remove unbound compound and buffer salts prior to ionization.

• Acquisition: Analyze via LC-TOF-MS (Time-of-Flight Mass Spectrometry).

• Deconvolution: Deconvolute the raw multiply-charged envelope using MaxEnt1. Validation Check: You should observe a single mass shift corresponding to the pyrimidine core. Multiple additions indicate promiscuous reactivity.

Phase 2: Bottom-Up Proteomics (Regioselectivity)

The Causality & Pitfall: To confirm which specific cysteine is modified, the protein must be digested into peptides. If unreacted cysteines are not capped prior to digestion, the denaturing conditions will expose buried cysteines, leading to artificial S-arylation by any residual 2-SP compound in the tube.

Step-by-Step Protocol:

• Denaturation & Capping: Quench the Phase 1 reaction by adding 8 M Urea. Immediately add 50 mM Iodoacetamide (IAA) and incubate for 30 minutes in the dark. This irreversibly alkylates all unmodified cysteines.

• Digestion: Dilute the urea concentration to <2 M using 50 mM ammonium bicarbonate. Add Trypsin at a 1:50 (enzyme:protein) ratio. Digest overnight at 37°C.

• Quenching: Acidify the sample with 1% Formic Acid to halt enzymatic digestion.

• LC-MS/MS Analysis: Analyze the peptide mixture. Set search parameters to identify a dynamic modification on Cysteine corresponding to the exact mass of the S-arylated 2-SP core. Validation Check: The target active-site cysteine should show the 2-SP modification, while all other structural cysteines must bear the carbamidomethylation (+57.02 Da) from the IAA cap.

Phase 3: Time-Dependent Biochemical Kinetics

The Causality & Pitfall: Covalent inhibitors cannot be accurately described by standard

values, because their apparent potency increases over time as the irreversible bond forms. You must determine the maximum rate of inactivation ( ) and the binding affinity ( ) to truly rank 2-SP analogs .

Step-by-Step Protocol:

• Pre-incubation: In a 96-well plate, combine the target enzyme with varying concentrations of the 2-SP inhibitor (spanning 0.1x to 10x the estimated

  ).

• Time Course: Allow the enzyme and inhibitor to pre-incubate for distinct, staggered time intervals (e.g., 0, 10, 30, 60, and 120 minutes).

• Initiation: Rapidly add the enzymatic substrate at a saturating concentration to initiate the reaction.

• Measurement: Monitor product formation (e.g., via fluorescence polarization or FRET) to determine the initial velocity (

  ) for each condition.

• Data Fitting: Plot the natural log of remaining enzyme activity versus pre-incubation time to find the observed rate constant (

  ). Next, plot versus [Inhibitor] concentration. Fit this to a hyperbolic equation to extract and . Validation Check: A hyperbolic curve confirms a two-step covalent mechanism (reversible binding followed by covalent bond formation). A linear relationship would imply non-specific, diffusion-driven reactivity.

Diagram 2: The self-validating tripartite workflow for characterizing 2-SP covalent inhibitors.

Conclusion

Validating 2-sulfonylpyrimidines requires a deliberate paradigm shift from traditional Michael acceptor workflows. By accounting for the SNAr leaving group during mass spectrometry deconvolution, capping off-target residues prior to digestion, and rigorously defining time-dependent kinetics, researchers can confidently advance these highly selective, metal-free warheads through the drug discovery pipeline.

References

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation Bioconjugate Chemistry, ACS Publications (2023). URL:[Link]

• Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay Biochemistry, ACS Publications (2023). URL:[Link]

• Erastin-like anti-Warburg compounds X1 and X4 are GLS2-selective covalent glutaminase inhibitors ChemRxiv (2024). URL:[Link]

Safety & Regulatory Compliance

Operational Guide: Safe Handling &amp; Disposal of 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid

Executive Summary

This guide provides an operational framework for the handling and disposal of 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid . Unlike standard organic acids, this compound possesses a highly reactive electrophilic center at the C2 position (the methylsulfonyl group).

Critical Directive: Do not treat this merely as a weak organic acid. The sulfonyl moiety is an excellent leaving group, making the compound susceptible to nucleophilic aromatic substitution (

). Mixing this waste with high-pH streams (strong bases, amines) can trigger uncontrolled exothermic hydrolysis or substitution reactions.

Part 1: Chemical Profile & Hazard Analysis[1]

Substance Identification

• Chemical Name: 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid[1][2]

• CAS Number: 914208-17-6 (Common analog reference)[2]

• Molecular Formula:

  [1][2]

• Molecular Weight: 202.19 g/mol [2]

• Physical State: Solid (White to off-white powder)

Mechanistic Hazards (The "Why")

To ensure safety, researchers must understand the reactivity profile that dictates disposal logic:

• Acidity (Carboxylic Acid): The C5-carboxylic acid group (

  ) makes the substance corrosive to mucous membranes and incompatible with strong oxidizers.

• Electrophilicity (Sulfonyl Group): The C2-methylsulfonyl group is a potent "warhead." In the presence of nucleophiles (e.g., thiols, amines, hydroxide), it undergoes rapid displacement.

  • Risk:[3] Accidental mixing with basic waste streams (e.g., waste containing aliphatic amines) can generate heat and form unexpected N- or S-arylated byproducts.

Key Physical & Safety Data

Property	Value/Description	Operational Implication
GHS Classification	Skin Irrit. 2; Eye Irrit.[3] 2A; STOT SE 3	Standard PPE (Nitrile gloves, goggles) required.
Solubility	Low in water; Soluble in DMSO, MeOH	Do not attempt aqueous neutralization for disposal.
Reactivity	High toward Nucleophiles	STRICT SEGREGATION from basic waste.
Flash Point	N/A (Solid)	Combustible but not flammable.

Part 2: Pre-Disposal Assessment & Segregation

Before disposal, you must characterize the waste stream to assign the correct RCRA (Resource Conservation and Recovery Act) profile.

Regulatory Classification (USA/RCRA Context)

This compound is not explicitly P-listed or U-listed. However, it must be evaluated for characteristics:

• Characteristic Waste: If disposed of as a solution with pH

  2, it carries the D002 (Corrosive) code.[4][5]

• Toxic Waste: Due to biological activity (cysteine reactivity), it should be treated as Toxic for disposal purposes, even if not T-listed.

Segregation Logic

The following diagram illustrates the critical segregation logic required to prevent cross-reactivity in the waste container.

Caption: Segregation logic emphasizing the exclusion of bases and oxidizers to prevent exothermic reactions.

Part 3: Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Preferred)

Best for: Expired solids, contaminated weighing boats, filter cakes.

• Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is acceptable but poses a breakage risk.

• Labeling:

  • Primary Label: "Hazardous Waste - Solid."

  • Constituents: "2-(Methylsulfonyl)pyrimidine-5-carboxylic acid."[1][2]

  • Hazard Checkbox: "Toxic," "Irritant."[1]

• Bagging: Double-bag the solid in clear polyethylene bags before placing it in the rigid container to minimize dust generation.

• Handover: Seal tightly. Transfer to your facility's EH&S (Environmental Health & Safety) team for high-temperature incineration.

Protocol B: Liquid Waste (Solutions)

Best for: Reaction mother liquors (DMSO/Methanol).

• pH Check: Ensure the solution is Acidic to Neutral (pH 3–7) .

  • Corrective Action: If the solution is basic, carefully neutralize with dilute HCl or Acetic Acid before adding to the waste container to quench potential reactivity.

• Solvent Compatibility:

  • If dissolved in DMSO/Methanol/Ethanol : Dispose of in "Non-Halogenated Organic Solvents" stream.

  • If dissolved in DCM/Chloroform : Dispose of in "Halogenated Organic Solvents" stream.

• Prohibition: NEVER pour down the sanitary sewer. Sulfones are persistent and difficult for municipal water treatment plants to remove.

Disposal Workflow Diagram

Caption: Decision tree for assigning the correct waste stream based on physical state and solvent composition.

Part 4: Emergency Procedures

Spill Response

In the event of a powder spill outside of containment:

• Isolate: Evacuate the immediate area (10 ft radius).

• PPE: Don Nitrile gloves (double layer) , lab coat, and N95/P100 respirator (to prevent inhalation of irritant dust).

• Containment: Cover the spill with a dry absorbent pad or paper towels dampened slightly with water to prevent dust dispersion.

• Cleanup:

  • Scoop material into a disposable bag.

  • Wipe the surface with a mild detergent solution .

  • Avoid using bleach (NaOCl) immediately, as it may react with the sulfonyl group or residual acid.

• Disposal: Treat all cleanup materials as solid hazardous waste (Protocol A).

First Aid

• Eye Contact: Rinse immediately with water for 15 minutes.[6] The acidity can cause corneal damage.

• Skin Contact: Wash with soap and water.[6] Do not use alcohol, as it may increase skin absorption.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 18452757, 2-(Methanesulfonyl)pyrimidine-5-carboxylic acid. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261. Retrieved from [Link]

• American Chemical Society (ACS). Identifying and Handling Hazardous Waste in the Laboratory. Retrieved from [Link]

• Alghamdi, A. A., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry. (Demonstrates reactivity of the sulfonyl moiety). Retrieved from [Link][7]

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• 2. 2-(Methanesulfonyl)pyrimidine-5-carboxylic acid | C6H6N2O4S | CID 18452757 - PubChem [pubchem.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Handling 2-(Methylsulfonyl)pyrimidine-5-carboxylic Acid: Personal Protective Equipment (PPE) and Safety Protocols

Welcome to your essential safety and handling guide for 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid (CAS No. 914208-17-6). In drug discovery and development, our progress is intrinsically linked to our ability to work safely and effectively. This guide moves beyond a simple checklist, providing you with the rationale behind each safety recommendation. Understanding the "why" empowers you to make informed decisions, ensuring a secure laboratory environment for yourself and your team. This document is designed to be a practical, immediate resource for your operational needs, from initial handling to final disposal.

The Foundation of Safety: A Data-Driven Hazard Analysis

Before we can select the appropriate Personal Protective Equipment (PPE), we must first understand the intrinsic hazards of 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid. This compound is not benign; it presents multiple routes of potential exposure, each requiring a specific barrier.

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound is classified as follows:

• Harmful/Irritant (GHS07 Pictogram) [1]

• Hazard Statements : H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[1][2]

• Signal Word : Warning[1][2]

This classification paints a clear picture: 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid is a powdered solid that poses a risk through ingestion, skin contact, and inhalation. Our PPE strategy must therefore create a comprehensive barrier against these three exposure pathways.

Core PPE Directive: A Multi-Layered Defense Strategy

The selection of PPE is not a one-size-fits-all solution; it is a risk-mitigation strategy tailored to the specific hazards of the material and the procedures being performed. For a powdered substance like this, which can easily become airborne and is harmful via multiple routes, a multi-layered approach is essential.

Primary Engineering Control: The Fume Hood

Before any PPE is even considered, your first line of defense is engineering controls. All weighing and handling of 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid powder must be conducted inside a certified chemical fume hood. This is non-negotiable. The fume hood contains the powder, preventing the generation of airborne dust that can be inhaled and minimizing the risk of contamination of the general laboratory space.[3][4]

PPE Selection: Building Your Barrier

The following table summarizes the required PPE. The subsequent sections will delve into the causality behind each choice.

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves (minimum thickness of 4 mil)	Protects against skin irritation and dermal absorption (H312, H315). Nitrile offers good resistance to a broad range of organic chemicals.
Eye/Face Protection	Chemical splash goggles (ANSI Z87.1 certified)	Prevents airborne particles from causing serious eye irritation (H319). Standard safety glasses do not provide an adequate seal against fine powders.[3][5]
Body Protection	Full-length laboratory coat with buttoned cuffs	Protects skin and personal clothing from contamination. Buttoned cuffs prevent powder from entering sleeves.[4]
Respiratory Protection	Required when working outside of a fume hood or during large-scale transfers: An N95 (US) or FFP2 (EU) certified disposable respirator.	Mitigates the risk of inhaling harmful dust, which can cause respiratory irritation (H332, H335).[6] This is a secondary control; a fume hood is the primary control.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling this compound.

Caption: PPE selection workflow for handling 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid.

Operational Plan: Step-by-Step Protocols

Adherence to protocol is paramount. The following steps provide a self-validating system for safe handling.

Protocol 1: PPE Donning (Putting On)

The order in which you put on PPE is critical to ensure a proper seal and prevent cross-contamination.

• Preparation: Verify that all PPE is in good condition, free of defects, and is the correct size.

• Lab Coat: Put on your lab coat and fasten all buttons.

• Respirator (if required): If your risk assessment dictates the use of a respirator, perform a seal check according to the manufacturer's instructions. This must be done before handling the chemical.

• Eye Protection: Put on your chemical splash goggles. Adjust the strap to ensure a snug fit.

• Gloves: Don your nitrile gloves, ensuring the cuffs of the gloves go over the cuffs of your lab coat sleeves. This creates a seal that prevents powder from contacting your wrists.[6]

Protocol 2: PPE Doffing (Taking Off)

The goal of doffing is to remove PPE without contaminating yourself. Assume the exterior of your PPE is contaminated.

• Gloves: Remove gloves using the glove-in-glove technique. Peel the first glove off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the cuff of the remaining glove and peel it off, turning it inside out over the first glove. Dispose of them immediately in the designated chemical waste container.[6]

• Wash Hands: Wash your hands thoroughly with soap and water before removing any other PPE.

• Eye Protection: Remove goggles by handling the strap only. Avoid touching the front of the goggles.

• Lab Coat: Unbutton the lab coat. Remove it by rolling it down your arms, keeping the contaminated exterior folded inward. Hang it in its designated location or dispose of it if it is a disposable coat.

• Final Hand Wash: Wash your hands again thoroughly with soap and water.[4]

Contingency Planning: Spill and Exposure Response

Spill Response

• Alert: Alert personnel in the immediate area and evacuate if necessary.

• Contain: If the spill is small and within the fume hood, ensure the sash is lowered.

• PPE: Don appropriate PPE as outlined above, including an N95/FFP2 respirator.

• Clean-up: Gently cover the spill with absorbent pads. Dampen the material slightly with water to prevent dust from becoming airborne.[7] Carefully scoop the material into a labeled hazardous waste container.[3]

• Decontaminate: Wipe the spill area with soap and water.

• Dispose: All materials used for cleanup, including gloves and pads, must be placed in a sealed, labeled hazardous waste container.[7]

First Aid Measures for Exposure

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention.[6]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[3]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Logistical Plan: Waste Disposal

Chemical waste management is a critical component of laboratory safety and environmental responsibility.

• Waste Collection: All solid waste contaminated with 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid, including unused product, contaminated gloves, weigh boats, and cleanup materials, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.[7]

• Storage: Store the waste container in a designated, well-ventilated area, away from incompatible materials.

• Professional Disposal: The final disposal of the hazardous waste must be handled by a licensed professional waste disposal company. The recommended disposal method is controlled incineration in a facility equipped with an afterburner and scrubber to handle the nitrogen and sulfur oxides produced upon combustion.[6][7] Do not discharge this chemical into drains or the environment.

By integrating these protocols into your daily workflow, you build a robust culture of safety that protects you, your research, and your colleagues.

References

• Capot Chemical Co., Ltd. (2023, April 14). MSDS of 2-Aminopyrimidine-5-carboxylic acid.
• Cayman Chemical (2025, June 12). Safety Data Sheet - 2-carboxy-Pyrimidine.
• AK Scientific, Inc.Safety Data Sheet - 5-Chloro-2-(methylsulfonyl)pyrimidine.
• Fluorochem2-(Methylsulfonyl)pyrimidine-5-carboxylic acid.
• PubChem2-(Methylsulfonyl)pyrimidine-5-carboxylic acid.
• BenchChemA Comparative Guide to the Safety and Handling of Sulfonyl Azides.
• BenchChemSafe Disposal of 2-(Chloromethyl)pyrimidine Hydrochloride: A Procedural Guide.
• Fisher Scientific (2025, December 20). SAFETY DATA SHEET - 2-Thien-2-ylpyrimidine-5-carboxylic acid.
• National Center for Biotechnology InformationPrudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• GZ Industrial Supplies (2025, May 26). Safe Handling Practices for Laboratory Chemicals.

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